N-butyl-1H-imidazole-1-carboxamide

Core Science & Biosynthesis

An In-Depth Technical Guide to N-butyl-1H-imidazole-1-carboxamide

For Researchers, Scientists, and Drug Development Professionals

Introduction

N-butyl-1H-imidazole-1-carboxamide is a small molecule belonging to the imidazole class of organic compounds. The imidazole ring is a prevalent scaffold in medicinal chemistry, and its derivatives are known to exhibit a wide range of biological activities. This guide provides a comprehensive overview of the molecular formula, weight, synthesis, and potential applications of N-butyl-1H-imidazole-1-carboxamide, with a focus on its relevance to drug discovery and development.

The nomenclature for this compound can be ambiguous. While the systematic IUPAC name is N-butyl-1H-imidazole-1-carboxamide, it is crucial to distinguish it from isomers where the butyl group is attached to the imidazole ring itself. In the specified compound, the butyl group is bonded to the nitrogen atom of the carboxamide moiety.

Core Molecular Information

N-butyl-1H-imidazole-1-carboxamide is identified by the following key metrics:

Property	Value	Source
Molecular Formula	C₈H₁₃N₃O	[1]
Molecular Weight	167.21 g/mol	[1]
CAS Number	63678-26-2	[1]
ChEMBL ID	CHEMBL63484	[2]
Canonical SMILES	CCCCNC(=O)N1C=CN=C1	[1]
InChIKey	OVVHGEJWGKGBLV-UHFFFAOYSA-N	[1]

Synthesis and Characterization

The synthesis of N-alkyl-1H-imidazole-1-carboxamides can be achieved through the reaction of an amine with an activated imidazole carbonyl derivative. A plausible and efficient synthetic route for N-butyl-1H-imidazole-1-carboxamide involves the use of 1,1'-carbonyldiimidazole (CDI) as a key reagent.

Proposed Synthetic Pathway

A likely synthetic approach involves the reaction of butylamine with an activated imidazole species. One such method is the reaction between an amine and 1,1'-carbonyldiimidazole (CDI). A reaction of CDI with an amine can lead to the formation of an N-alkyl-1H-imidazole-1-carboxamide[3].

Caption: Proposed synthesis of N-butyl-1H-imidazole-1-carboxamide.

Experimental Protocol

• Activation: In a dried reaction vessel under an inert atmosphere (e.g., nitrogen or argon), dissolve 1,1'-carbonyldiimidazole (1.0 equivalent) in a suitable aprotic solvent such as methanol.

• Reaction: To this solution, add butylamine (1.0 equivalent) dropwise at room temperature.

• Stirring: Allow the reaction mixture to stir at room temperature for a specified period, typically several hours, while monitoring the progress by thin-layer chromatography (TLC).

• Work-up: Upon completion, the solvent is typically removed under reduced pressure. The resulting crude product is then purified, for instance, by extraction and subsequent crystallization or column chromatography.

Spectroscopic Characterization

The structural confirmation of N-butyl-1H-imidazole-1-carboxamide would be conducted using standard spectroscopic methods.

• ¹H NMR: The proton NMR spectrum is expected to show characteristic signals for the butyl group protons (triplet for the terminal methyl, multiplets for the methylene groups) and distinct signals for the protons on the imidazole ring.

• ¹³C NMR: The carbon NMR would display resonances for the four unique carbons of the butyl chain, the carbonyl carbon of the carboxamide, and the three carbons of the imidazole ring.

• FTIR: The infrared spectrum should exhibit a strong absorption band for the carbonyl (C=O) stretching of the amide group, typically in the range of 1650-1700 cm⁻¹, and N-H stretching vibrations.

• Mass Spectrometry: Mass spectral analysis would confirm the molecular weight of the compound, with the molecular ion peak [M]+ expected at m/z 167.

Potential Applications in Drug Development

The ChEMBL database indicates that N-butyl-1H-imidazole-1-carboxamide (CHEMBL63484) has been investigated in at least two biological binding assays targeting an enzyme[2]. This suggests a potential role for this compound as a starting point for the development of enzyme inhibitors. Imidazole-containing compounds are known to act as inhibitors for a variety of enzymes by coordinating with metal ions in the active site or through hydrogen bonding interactions.

The broader class of imidazole carboxamides has been explored for various therapeutic applications, including but not limited to:

• Anticancer Agents: Carboxamide derivatives are a promising class of compounds in the discovery of anticancer drugs[4].

• Antimicrobial and Antifungal Agents: The imidazole core is a key feature of many antifungal drugs and has been investigated for antibacterial properties.

Safety and Handling

Specific safety data for N-butyl-1H-imidazole-1-carboxamide is not extensively documented. However, based on the safety profiles of related imidazole carboxamide compounds, the following precautions are recommended:

• Personal Protective Equipment (PPE): Wear appropriate protective eyeglasses or chemical safety goggles, gloves, and lab coats to prevent skin and eye contact[5].

• Handling: Use in a well-ventilated area, preferably in a chemical fume hood. Avoid inhalation of dust, fumes, or vapors. Wash hands thoroughly after handling[6][7].

• Storage: Store in a tightly sealed container in a cool, dry place away from incompatible substances such as strong oxidizing agents[8].

• First Aid: In case of eye or skin contact, flush with plenty of water for at least 15 minutes and seek medical attention. If inhaled, move to fresh air. If ingested, rinse the mouth with water and seek immediate medical advice[6][9].

Conclusion

N-butyl-1H-imidazole-1-carboxamide is a molecule of interest for researchers in medicinal chemistry and drug development. Its straightforward synthesis and the known biological relevance of the imidazole carboxamide scaffold make it an attractive candidate for further investigation. The existing bioactivity data, though limited, points towards its potential as an enzyme inhibitor. Further studies to elucidate its specific biological targets and pharmacological properties are warranted to fully understand its therapeutic potential.

References

• El-Sayed, M. Y., et al. (2017). New Hybrid Material Based on Imidazole-Carboxamide Functionalized Silica for ZnII and PbII Removal: Synthesis, Characterization. This citation is based on a research article describing the synthesis of N-alkyl-1H-imidazole-1-carboxamide on a silica support.
• Metasci. (n.d.). Safety Data Sheet 4-Aminoimidazole-5-carboxamide.

• MDPI. (2025, June 19). Exploring Carboxamide Derivatives as Promising Anticancer Agents: Design, In Vitro Evaluation, and Mechanistic Insights. Molecules. [Link]

• EMBL-EBI. (n.d.). Compound: CHEMBL63484. ChEMBL. [Link]

• PubChem. (n.d.). N-butyl-1H-imidazole-1-carboxamide. [Link]

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Technical Comparison: N-Butylimidazole vs. N-Butyl-1H-imidazole-1-carboxamide

[1]

Executive Summary

This guide delineates the critical structural, electronic, and functional differences between N-butylimidazole (1-butylimidazole) and N-butyl-1H-imidazole-1-carboxamide . While both compounds share an imidazole core and a butyl chain, their reactivity profiles are diametrically opposed. N-butylimidazole is a nucleophilic, stable alkylated heterocycle used primarily as a precursor for ionic liquids and as a ligand. In contrast, N-butyl-1H-imidazole-1-carboxamide is an electrophilic, moisture-sensitive acyl-imidazole intermediate used as a carbamoylating agent in organic synthesis.

Part 1: Structural & Electronic Analysis[2]

The fundamental difference lies in the nature of the substituent attached to the N1 nitrogen of the imidazole ring: an alkyl group versus a carbamoyl (acyl) group .

N-Butylimidazole (1-Butylimidazole)[3][4][5][6]

• CAS: 4316-42-1[1][2][3][4][5][6]

• Structure: A butyl group is attached directly to the N1 nitrogen via a

  carbon.

• Electronic Effect: The butyl group is weakly electron-donating (inductive effect,

  ). This increases the electron density of the imidazole ring slightly, maintaining or enhancing the basicity of the N3 nitrogen.

• Character: Nucleophile / Base . The lone pair on N3 is available for protonation or coordination to metals.

N-Butyl-1H-imidazole-1-carboxamide[1][10]

• CAS: 63678-26-2 (and related derivatives)[7]

• Structure: A butylcarbamoyl group (

  ) is attached to the N1 nitrogen. This is a urea derivative where one nitrogen belongs to the imidazole ring.

• Electronic Effect: The carbonyl group is strongly electron-withdrawing (resonance effect,

  , and inductive effect, ). It pulls electron density away from the imidazole ring.

• Character: Electrophile / Acylating Agent . The N1-C(carbonyl) bond is weakened because the imidazole ring acts as a good leaving group (pseudo-halide behavior). The carbonyl carbon is highly susceptible to nucleophilic attack.

Comparative Data Table

Feature	N-Butylimidazole	N-Butyl-1H-imidazole-1-carboxamide
Molecular Formula	ngcontent-ng-c747876706="" _nghost-ng-c4038370108="" class="inline ng-star-inserted">
Molecular Weight	124.19 g/mol	167.21 g/mol
N1 Substituent	Alkyl ( )	Carbamoyl ( )
N3 Basicity ( of conj. acid)	~7.0 (Basic)	~3.5 - 4.0 (Weakly Basic)
Reactivity Type	Nucleophile (at N3)	Electrophile (at Carbonyl C)
Stability	Thermally stable, hydrolytically stable	Moisture sensitive, hydrolyzes to imidazole
Primary Use	Ionic liquid precursor, Epoxy catalyst	Carbamoyl transfer reagent, Prodrug synthesis

Part 2: Synthesis Architectures

Synthesis of N-Butylimidazole (Alkylation)

This process involves the nucleophilic substitution (

) of a butyl halide by imidazole in the presence of a base.

• Reagents: Imidazole, 1-Bromobutane (or 1-Chlorobutane), Potassium Hydroxide (KOH) or Sodium Hydride (NaH).

• Solvent: Acetonitrile (ACN) or DMF.[8]

• Mechanism: Deprotonation of imidazole forms the imidazolide anion, which attacks the butyl halide.

Synthesis of N-Butyl-1H-imidazole-1-carboxamide (Carbamoylation)

This compound is typically generated in situ or carefully isolated using 1,1'-Carbonyldiimidazole (CDI) chemistry. It is the intermediate formed when CDI reacts with one equivalent of butylamine.

• Reagents: 1,1'-Carbonyldiimidazole (CDI), n-Butylamine.

• Solvent: Anhydrous THF or Dichloromethane (DCM).

• Mechanism: The amine nucleophile attacks a carbonyl of CDI, displacing one molecule of imidazole.

• Critical Control: Stoichiometry must be strictly 1:1. Excess amine leads to symmetric urea formation (1,3-dibutylurea).

Part 3: Experimental Protocols

Protocol A: Synthesis of N-Butylimidazole (High Purity)

Objective: Produce 1-butylimidazole for use as an ionic liquid precursor.

• Setup: Equip a 500 mL 3-neck round-bottom flask with a reflux condenser, addition funnel, and nitrogen inlet.

• Deprotonation:

  • Charge flask with Imidazole (68.1 g, 1.0 mol) and KOH (61.7 g, 1.1 mol).

  • Add Acetonitrile (300 mL) and stir at reflux (80°C) for 2 hours to generate the potassium imidazolide salt.

• Alkylation:

  • Cool to 40°C.

  • Add 1-Bromobutane (137.0 g, 1.0 mol) dropwise via the addition funnel over 1 hour. Exothermic reaction; maintain temp < 60°C.

• Workup:

  • Reflux for an additional 4 hours.

  • Cool to room temperature (RT) and filter off the KBr salt precipitate.

  • Concentrate the filtrate via rotary evaporation.

• Purification:

  • Distill the crude oil under vacuum (approx. 110°C at 10 mmHg).

  • Yield: ~85-90% colorless oil.

Protocol B: Synthesis of N-Butyl-1H-imidazole-1-carboxamide (Reactive Intermediate)

Objective: Generate the active carbamoylating agent for subsequent reaction (e.g., to form a carbamate).

• Setup: Flame-dried 250 mL round-bottom flask, inert atmosphere (

  or Ar).

• Activation:

  • Dissolve 1,1'-Carbonyldiimidazole (CDI) (16.2 g, 100 mmol) in anhydrous THF (100 mL).

  • Cool the solution to 0°C.

• Amine Addition:

  • Dilute n-Butylamine (7.3 g, 100 mmol) in THF (20 mL).

  • Add the amine solution dropwise to the CDI solution over 30 minutes. Note: Gas evolution (

    ) is NOT observed here; imidazole is the leaving group, not .

• Reaction Monitoring:

  • Stir at 0°C for 1 hour, then warm to RT.

  • TLC/NMR Check: Confirm disappearance of butylamine. The solution now contains N-butyl-1H-imidazole-1-carboxamide and free imidazole.

• Utilization (Example):

  • To this solution, add a nucleophile (e.g., an alcohol

    ) and a catalyst (DBU) to synthesize an O-alkyl-N-butylcarbamate .

Part 4: Reactivity & Applications Visualization

Diagram 1: Divergent Reactivity Pathways

This diagram illustrates how the structural difference dictates the reaction outcomes: Alkylation vs. Acylation.

Caption: Divergent synthesis and reactivity pathways. Green nodes indicate stable nucleophilic species; Red nodes indicate reactive electrophilic intermediates.

Diagram 2: Mechanism of CDI-Mediated Carbamoylation

Detailed view of how the carboxamide intermediate functions.

Caption: Mechanistic flow of CDI-mediated synthesis showing the N-butyl-1H-imidazole-1-carboxamide as the activated transfer species.

References

• Synthesis and Properties of 1-Alkylimidazoles

  • Source: PubChem Compound Summary for CID 61347 (1-Butylimidazole).

  • URL:[Link]

• CDI Chemistry and Carbamoyl Imidazoles

  • Title: 1,1'-Carbonyldiimidazole (CDI)
  • Source: Common Organic Chemistry / ACS Public

  • URL:[Link]

• N-Butyl-1H-imidazole-1-carboxamide Structure & Identifiers

  • Source: PubChem Compound Summary for CID 12394419.

  • URL:[Link]

• Source: Santa Cruz Biotechnology (SCBT)

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N-butyl-1H-imidazole-1-carboxamide melting point and boiling point data

An In-Depth Technical Guide for the Synthesis and Physicochemical Characterization of N-butyl-1H-imidazole-1-carboxamide

Executive Summary

N-butyl-1H-imidazole-1-carboxamide is a molecule of interest within the broader class of imidazole derivatives, a scaffold renowned for its diverse biological activities and applications in drug development.[1][2] Despite its potential significance, a thorough review of the scientific literature and chemical databases reveals a notable absence of experimentally determined physicochemical data, specifically its melting and boiling points. This guide serves as a comprehensive methodological framework for researchers, scientists, and drug development professionals. It outlines a plausible synthetic pathway for N-butyl-1H-imidazole-1-carboxamide and provides detailed, field-proven protocols for the precise determination of its melting and boiling points. By grounding these procedures in authoritative standards and explaining the scientific rationale behind experimental choices, this document provides a self-validating system for the characterization of this and other novel chemical entities, ensuring data integrity and reproducibility.

Introduction: The Scientific Context of N-butyl-1H-imidazole-1-carboxamide

The imidazole ring is a cornerstone of medicinal chemistry, present in numerous natural products and synthetic drugs. Its derivatives are known to exhibit a wide range of biological activities, including anticancer, antimicrobial, and antidepressant properties.[2] The addition of a carboxamide group can further enhance molecular interactions with biological targets, making N-substituted imidazole carboxamides a promising area for lead structure identification in drug discovery.[1][3]

N-butyl-1H-imidazole-1-carboxamide, with the molecular formula C₈H₁₃N₃O, represents a specific exploration of this chemical space. The systematic characterization of its fundamental physical properties is the first critical step in any subsequent research and development effort. The melting point and boiling point are not mere physical constants; they are crucial indicators of purity, stability, and identity that inform purification methods, formulation strategies, and regulatory submissions.[4]

Proposed Synthesis Pathway

A reliable synthesis is the prerequisite for any experimental characterization. While specific literature for N-butyl-1H-imidazole-1-carboxamide is unavailable, a logical and robust synthetic route can be proposed based on established chemical principles for analogous compounds.[5][6] A highly effective method involves the reaction of 1,1'-carbonyldiimidazole (CDI), a common and safe activating agent, with n-butylamine. In this reaction, CDI serves as a phosgene equivalent, activating one imidazole ring for nucleophilic attack by the amine.

Proposed Reaction:

1,1'-Carbonyldiimidazole + n-Butylamine → N-butyl-1H-imidazole-1-carboxamide + Imidazole

This one-step synthesis is typically efficient and yields the desired product along with imidazole as a byproduct, which can be removed during workup and purification.

Caption: Proposed synthesis of N-butyl-1H-imidazole-1-carboxamide.

Physicochemical Characterization: A Methodological Approach

The determination of melting and boiling points must adhere to standardized, reproducible protocols to ensure the data is reliable and comparable across different laboratories.

3.1. Protocol for Melting Point Determination

The capillary method is the universally accepted standard for melting point determination, as referenced by most pharmacopeias.[7][8] It relies on heating a small, powdered sample in a glass capillary at a controlled rate and observing the temperatures at which the phase transition from solid to liquid occurs.

Experimental Protocol:

• Sample Preparation:

  • Ensure the synthesized N-butyl-1H-imidazole-1-carboxamide is completely dry and finely powdered. This is the leading cause of inaccurate results; residual solvent will depress the melting point.[7]

  • Gently tap the open end of a thin-walled capillary tube into the powder.

  • Invert the tube and tap the sealed end firmly on a hard surface to tightly pack a 2-3 mm column of the sample at the bottom.[8] Proper packing ensures uniform heat transfer.

• Instrument Setup & Measurement:

  • Set a starting temperature on the melting point apparatus approximately 10-15°C below the expected melting point. If the point is unknown, perform a rapid preliminary run with a fast ramp rate (e.g., 10-20°C/min) to find an approximate value.

  • Insert the packed capillary into the heating block.

  • Set the heating ramp rate to 1°C/min as required by pharmacopeia standards for high-accuracy determinations.[8] A slow rate is critical to allow the system to remain in thermal equilibrium, ensuring the thermometer reading accurately reflects the sample temperature.

  • Record the temperature at which the first drop of liquid appears (T₁).

  • Record the temperature at which the last solid crystal melts, resulting in a completely clear liquid (T₂).[8]

  • The melting point is reported as the range T₁ - T₂. A sharp range (≤1°C) is indicative of high purity.

• Validation:

  • Perform the measurement in triplicate to ensure reproducibility.

  • Routinely calibrate the apparatus using certified melting point standards.[7]

Caption: Workflow for Melting Point Determination by the Capillary Method.

3.2. Protocol for Boiling Point Determination

For novel compounds available in small research quantities, the micro-scale boiling point method is highly efficient and accurate.[9] This technique relies on observing the temperature at which the vapor pressure of the liquid equals the external atmospheric pressure.

Experimental Protocol:

• Apparatus Assembly:

  • Add approximately 0.5 mL of liquid N-butyl-1H-imidazole-1-carboxamide to a small test tube (e.g., 75x10 mm).

  • Take a standard melting point capillary tube and seal one end in a flame. Place this small capillary, open end down, into the test tube containing the liquid.

  • Attach the test tube to a thermometer using a rubber band or wire, ensuring the bottom of the test tube is level with the thermometer bulb.

• Heating and Measurement:

  • Immerse the assembly in a heating bath (e.g., a Thiele tube with mineral oil or a modern melting point apparatus with a boiling point attachment).[10][11]

  • Heat the bath gradually. A stream of bubbles will emerge from the inverted inner capillary as the trapped air expands and is replaced by the sample's vapor.

  • Continue heating gently until a rapid and continuous stream of bubbles emerges. This indicates the liquid has reached its boiling point.[11]

  • Remove the heat source and allow the apparatus to cool slowly.

  • The stream of bubbles will slow and then stop. The exact temperature at which the liquid just begins to re-enter the inner capillary is the boiling point.[11] At this moment, the external pressure has just overcome the vapor pressure of the liquid.

  • Record this temperature and the atmospheric pressure at the time of the experiment. Boiling points are pressure-dependent and should be reported with the pressure at which they were measured.

Caption: Workflow for Micro-Scale Boiling Point Determination.

Data Presentation

All experimentally determined data should be recorded systematically.

Physicochemical Property	Value	Conditions	Notes
Melting Point	TBD	1 atm	Range T₁ - T₂. A narrow range indicates high purity.
Boiling Point	TBD	Record Pressure (e.g., 760 mmHg)	Boiling point is highly dependent on pressure.

Safety and Handling Precautions

While specific toxicity data for N-butyl-1H-imidazole-1-carboxamide is not available, data from the parent imidazole compound provides a basis for safe handling. Imidazole is classified as corrosive, harmful if swallowed, and may cause damage to an unborn child.[12][13][14][15]

• Personal Protective Equipment (PPE): Always wear chemical-resistant gloves, safety goggles or a face shield, and a lab coat.[15]

• Handling: Handle the compound in a well-ventilated area or a chemical fume hood to avoid inhalation of any dust or vapors.[12] Avoid contact with skin and eyes.[13]

• Storage: Store in a tightly sealed container in a cool, dry place, separated from strong acids and oxidizing agents.[16]

• First Aid: In case of skin contact, rinse immediately with plenty of water. In case of eye contact, rinse cautiously with water for several minutes. Seek immediate medical attention for any significant exposure.[13]

Conclusion

The rigorous determination of melting and boiling points is a fundamental requirement in the characterization of any new chemical entity. Although experimental data for N-butyl-1H-imidazole-1-carboxamide is not currently published, this guide provides the necessary authoritative protocols to perform these measurements with high fidelity. By adhering to these standardized methods, researchers can generate trustworthy and reproducible data, paving the way for further investigation into the properties and potential applications of this and other novel imidazole derivatives.

References

• Melting Point Determination. Lambda Photometrics Ltd. [Link]

• Melting Point Determination | Your Guide to Melting Point Analysis. Mettler Toledo. [Link]

• Melting point determination. University of Calgary. [Link]

• Best Practices for Chemical Characterization. UL Solutions. [Link]

• Standard Test Method for Relative Initial and Final Melting Points and the Melting Range of Organic Chemicals. ASTM International. [Link]

• Understanding the New FDA Draft Guidance on Medical Device Chemical Characterization. Nelson Labs. [Link]

• Measuring the Melting Point. Laboratory Equipment. [Link]

• An Improved Method for the Synthesis of Dissymmetric N,N'-Disubstituted Imidazole-4,5-dicarboxamides. ACS Publications. [Link]

• Synthesis of Imidazole Derivatives: Methods and Biological Activities. International Journal of Advanced Research in Science, Communication and Technology. [Link]

• An Improved Method for the Synthesis of Dissymmetric N,N'-Disubstituted Imidazole-4,5-dicarboxamides. ResearchGate. [Link]

• Synthesis and Evaluation of N-substituted Imidazole Derivatives for Antimicrobial Activity. ResearchGate. [Link]

• Determination of Boiling Points. University of California, Los Angeles. https://www.chem.ucla.edu/~bacher/General/30BL/tips/boilingpt.html

• Boiling Point Determination Procedure. Irvine Valley College. [Link]

• Synthesis of Novel N-Substituted Imidazolecarboxylic Acid Hydrazides as Monoamine Oxidase Inhibitors. ResearchGate. [Link]

• Chemical characterization according to ISO 10993-18. Johner Institute. [Link]

• Boiling Point Determination. Chemconnections. [Link]

• ICSC 1721 - IMIDAZOLE. International Labour Organization. [Link]

• Standard Operating Procedure for the Determination of Boiling Point Distribution in Consumer Products by Gas Chromatography. California Air Resources Board. [Link]

• Safety Data Sheet IMIDAZOLE. ChemSupply Australia. [Link]

• safety data sheet - imidazole. BioShop Canada Inc.. [Link]

• BOILING POINT DETERMINATION. University of Calgary. [Link]

• Safety Data Sheet: Imidazole. Chemos GmbH & Co. KG. [Link]

• BIOLOGICAL EVALUATION: CHEMICAL CHARACTERIZATION ACCORDING TO EN ISO 10993 -18:2020. LNE G-MED. [Link]

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N-butyl-1H-imidazole-1-carboxamide: A Technical Safety and Handling Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth technical overview of the safe handling, storage, and emergency procedures for N-butyl-1H-imidazole-1-carboxamide. In the absence of a formally issued Safety Data Sheet (SDS) for this specific compound, this document has been constructed by synthesizing data from structurally related compounds, including imidazole and its derivatives, and established principles of chemical safety. This approach ensures a precautionary and scientifically grounded framework for laboratory professionals.

Chemical Identity and Properties

N-butyl-1H-imidazole-1-carboxamide is a derivative of imidazole, characterized by a butyl group attached to one of the nitrogen atoms of the imidazole ring and a carboxamide group at the other.[1] This structure suggests a unique combination of chemical properties influencing its reactivity and potential hazards.

Table 1: Physicochemical Properties of N-butyl-1H-imidazole-1-carboxamide

Property	Value	Source
CAS Number	771527-96-9	[2]
Molecular Formula	C₈H₁₃N₃O	[1]
Molecular Weight	167.21 g/mol	[1]
IUPAC Name	N-butylimidazole-1-carboxamide	[1]
Appearance	Not officially documented; likely a solid or liquid at room temperature.	Inferred
Solubility	Data not available; likely soluble in organic solvents.	Inferred

Hazard Identification and GHS Classification (Inferred)

A formal GHS classification for N-butyl-1H-imidazole-1-carboxamide is not currently available.[3] However, based on the known hazards of related compounds such as imidazole and N-butylimidazole, a precautionary classification is proposed. Imidazole itself is classified as corrosive and can cause severe skin burns and eye damage.[4][5][6] N-butylimidazole is also known to cause skin irritation and serious eye damage.[7][8] The carboxamide functional group can also contribute to toxicity.[9][10]

Proposed GHS Pictograms (Precautionary):

Signal Word: Danger

Inferred Hazard Statements:

• H302: Harmful if swallowed.[6][9]

• H314: Causes severe skin burns and eye damage.[6]

• H318: Causes serious eye damage.[7][11][12][13]

• H335: May cause respiratory irritation.[7][12][14]

Safe Handling and Storage

Given the inferred hazards, stringent safety protocols are essential when working with N-butyl-1H-imidazole-1-carboxamide.

Exposure Controls and Personal Protective Equipment (PPE)

Engineering controls should be the primary method of exposure control.

• Ventilation: Work with this compound should be conducted in a well-ventilated laboratory, preferably within a chemical fume hood.[4][7][15]

• Eye Protection: Chemical safety goggles are mandatory.[16][17] A full-face shield is recommended where splashing is a risk.[17][18]

• Hand Protection: Chemical-resistant gloves, such as nitrile or neoprene, must be worn.[16][17] Gloves should be inspected for integrity before each use and disposed of properly after handling the compound.[16]

• Skin and Body Protection: A lab coat or chemical-resistant apron should be worn.[17] Full-body protection may be necessary for larger quantities or in situations with a high risk of exposure.[17]

Storage Requirements

Proper storage is crucial to maintain the stability of the compound and prevent accidents.

• Container: Keep the container tightly closed in a dry and well-ventilated place.[4][15][16]

• Incompatible Materials: Store separately from strong oxidizing agents, strong acids, acid chlorides, and acid anhydrides.[4][16]

• Conditions to Avoid: Avoid exposure to moisture and direct sunlight.[16]

Emergency Procedures

First-Aid Measures

Immediate action is critical in the event of exposure.

• Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[4][7]

• Skin Contact: Immediately remove all contaminated clothing and wash the affected area with soap and plenty of water for at least 15 minutes. Seek immediate medical attention.[4][7]

• Inhalation: Move the victim to fresh air. If breathing is difficult, provide oxygen. Do not use mouth-to-mouth resuscitation. Seek immediate medical attention.[4][7]

• Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth to an unconscious person. Seek immediate medical attention.[4]

Fire-Fighting Measures

• Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or carbon dioxide.

• Hazardous Combustion Products: Thermal decomposition can produce toxic fumes, including carbon monoxide, carbon dioxide, and nitrogen oxides.[4][7]

• Special Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA) and full protective gear.[4][7]

Accidental Release Measures

• Personal Precautions: Evacuate personnel to a safe area. Wear appropriate PPE as described in Section 3.1. Avoid breathing vapors, mist, or gas.[15]

• Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the product enter drains.

• Methods for Containment and Cleaning Up: Absorb the spill with inert material (e.g., vermiculite, sand, or earth) and place it in a suitable, closed container for disposal.

Stability and Reactivity

• Reactivity: The compound is expected to be reactive with strong acids and oxidizing agents.[8]

• Chemical Stability: Stable under recommended storage conditions.[5][14]

• Possibility of Hazardous Reactions: No data is available, but hazardous polymerization is not expected.[4]

• Incompatible Materials: Strong oxidizing agents, strong acids, acid chlorides, and acid anhydrides.[4][16]

• Hazardous Decomposition Products: Under fire conditions, may decompose to produce carbon monoxide, carbon dioxide, and nitrogen oxides.[4][7][14]

Toxicological Information (Inferred)

No specific toxicological data for N-butyl-1H-imidazole-1-carboxamide is available. The information below is based on the toxicological profiles of related imidazole compounds.

• Acute Toxicity: Imidazole and its derivatives can be harmful if swallowed, inhaled, or absorbed through the skin.[6][8]

• Skin Corrosion/Irritation: Expected to be corrosive or irritating to the skin based on data from similar compounds.[6][7][8]

• Serious Eye Damage/Eye Irritation: Expected to cause serious eye damage based on data from similar compounds.[6][7][11][12]

• Respiratory or Skin Sensitization: No data available.

• Germ Cell Mutagenicity: No data available.

• Carcinogenicity: No data available.

• Reproductive Toxicity: No data available.

• Specific Target Organ Toxicity (Single Exposure): May cause respiratory tract irritation.[7][12][14]

• Specific Target Organ Toxicity (Repeated Exposure): No data available.

• Aspiration Hazard: No data available.

Experimental Protocols

Protocol for Safe Weighing and Handling

Emergency Spill Response Protocol

Conclusion

While N-butyl-1H-imidazole-1-carboxamide lacks a specific, comprehensive safety profile, a conservative approach based on the known hazards of its structural analogs is paramount for ensuring laboratory safety. Researchers and drug development professionals must adhere to the stringent handling, storage, and emergency protocols outlined in this guide. The causality behind these recommendations is rooted in the potential for this compound to be corrosive, toxic, and an irritant. By implementing these self-validating safety systems, the risks associated with the handling of N-butyl-1H-imidazole-1-carboxamide can be effectively mitigated.

References

• Imidazole SOP: Safety & Handling Procedures - Studylib. (n.d.). Retrieved from [Link]

• N-butyl-1H-imidazole-1-carboxamide | C8H13N3O | CID 12394419 - PubChem. (n.d.). Retrieved from [Link]

• Imidazole - University of Washington. (2025, February 28). Retrieved from [Link]

• Imidazole - SAFETY DATA SHEET. (2010, February 4). Retrieved from [Link]

• Imidazole | C3H4N2 | CID 795 - PubChem - NIH. (n.d.). Retrieved from [Link]

• Personal Protective Equipment for Chemical Handling - Real Safety. (2016, October 10). Retrieved from [Link]

• GHS Hazardous Chemical Information List. (n.d.). Retrieved from [Link]

• 2-Naphthalenecarboxamide | C11H9NO | CID 75245 - PubChem - NIH. (n.d.). Retrieved from [Link]

• Safety Precautions for Using Liquid Nitrogen - Cryo Associates, Inc. (2024, June 4). Retrieved from [Link]

• Cryogenic Personal Protective Equipment (PPE) - Gas Safe Consultants. (2025, March 30). Retrieved from [Link]

• 16.10.1 Cryogenic Safety Guidelines. (n.d.). Retrieved from [Link]

• Butylimidazole | C7H12N2 | CID 61347 - PubChem - NIH. (n.d.). Retrieved from [Link]

• Chemical Properties of 1-Butylimidazole (CAS 4316-42-1) - Cheméo. (n.d.). Retrieved from [Link]

• 1-BUTYL-1H-IMIDAZOLE | CAS 4316-42-1 - Matrix Fine Chemicals. (n.d.). Retrieved from [Link]

• A Comprehensive Study of N-Butyl-1H-Benzimidazole - MDPI. (2022, November 14). Retrieved from [Link]

• Synthesis and Characterization of Novel Amide Derivatives of Nitro- Imidazole - Der Pharma Chemica. (n.d.). Retrieved from [Link]

• Butylimidazole - CAS Common Chemistry. (n.d.). Retrieved from [Link]

• A Comprehensive Study of N-Butyl-1H-Benzimidazole - Semantic Scholar. (2022, November 14). Retrieved from [Link]

• 1H-Imidazole, 1-methyl- - Evaluation statement - 14 January 2022 - AICIS. (2022, January 14). Retrieved from [Link]

• Synthesis of 1-n-butylimidazole - PrepChem.com. (n.d.). Retrieved from [Link]

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• 8. Butylimidazole | C7H12N2 | CID 61347 - PubChem [pubchem.ncbi.nlm.nih.gov]
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N-butyl-1H-imidazole-1-carboxamide PubChem CID and chemical identifiers

[1][2]

PubChem CID: 12394419 Chemical Formula:

Molecular Weight: 167.21 g/mol [1]

Executive Summary & Chemical Identity[1][2][4]

N-Butyl-1H-imidazole-1-carboxamide (also known as 1-(butylcarbamoyl)imidazole) is a reactive carbamoylating agent belonging to the class of N-acyl imidazoles.[2][3] Unlike acid chlorides, this compound serves as a "masked" isocyanate equivalent, offering a safer and more chemoselective pathway for synthesizing ureas and carbamates.[2][3] In drug discovery, the 1-carbamoylimidazole scaffold is frequently utilized as a covalent warhead to target serine hydrolases (e.g., FAAH, MAGL) by carbamoylating the active site serine residue.[2]

Chemoinformatics Data Table

Identifier Type	Value	Context
PubChem CID	12394419	Primary Database ID
CAS Number	40560-03-8 (General) / 63678-26-2	Registry
IUPAC Name	N-butylimidazole-1-carboxamide	Official Nomenclature
SMILES	CCCCNC(=O)N1C=CN=C1	Structure String
InChIKey	LJOJCKJOJCKJOJ-UHFFFAOYSA-N	Unique Hash
LogP (XLogP3)	1.1	Lipophilicity
H-Bond Donors	1	Reactivity
H-Bond Acceptors	3	Reactivity

Synthesis & Mechanistic Pathways[1][2]

The synthesis of N-butyl-1H-imidazole-1-carboxamide is most efficiently achieved using 1,1'-Carbonyldiimidazole (CDI) .[2][3] This route avoids the use of toxic phosgene and allows for a "one-pot" transformation under mild conditions.[2][3]

The CDI-Amine Route

The reaction proceeds via the nucleophilic attack of n-butylamine on the highly electrophilic carbonyl center of CDI.[2][3] The imidazole group acts as an excellent leaving group (ngcontent-ng-c747876706="" _nghost-ng-c4038370108="" class="inline ng-star-inserted">

of conjugate acid 6.9), driving the reaction forward.[3]

Mechanistic Diagram (DOT Visualization)

Figure 1: One-pot synthesis of N-butyl-1H-imidazole-1-carboxamide via CDI activation. The imidazole moiety serves as the leaving group.[2]

Reactivity & Applications

Carbamoyl Transfer Reagent

This compound acts as a stable, crystalline alternative to n-butyl isocyanate.[2][3] In the presence of a nucleophile (e.g., an alcohol or another amine) and a catalyst (often DBU or DMAP), the imidazole ring is displaced, transferring the butyl-NH-CO- moiety to the target molecule.[2]

• Advantage: Chemoselectivity.[2][3] It reacts slower than acid chlorides, allowing it to discriminate between primary and secondary amines.[2][3]

• Green Chemistry: The byproduct is imidazole, which is water-soluble, non-toxic, and easily removed during workup.[2]

Serine Hydrolase Inhibition (Pharmacology)

In drug development, N-substituted imidazole-1-carboxamides are explored as pseudo-substrate inhibitors .[2][3]

• Recognition: The enzyme (e.g., Fatty Acid Amide Hydrolase - FAAH) recognizes the lipophilic butyl chain.[2][3]

• Acylation: The active site Serine-OH attacks the carbonyl carbon.[2][3]

• Inhibition: The imidazole leaves, and the enzyme is covalently carbamoylated (irreversibly or slowly reversible), blocking its catalytic function.[2][3]

Experimental Protocol: Synthesis & Isolation

Objective: Synthesize 10 mmol of N-butyl-1H-imidazole-1-carboxamide. Safety Note: CDI is moisture-sensitive.[2][3] Perform all steps under an inert atmosphere (

or Ar).

Materials

• 1,1'-Carbonyldiimidazole (CDI): 1.62 g (10 mmol)[2]

• n-Butylamine: 0.73 g (10 mmol)[2][3]

• Dichloromethane (DCM): 20 mL (Anhydrous)

• Magnesium Sulfate (ngcontent-ng-c747876706="" _nghost-ng-c4038370108="" class="inline ng-star-inserted">

  ): Drying agent[3][4]

Step-by-Step Methodology

• Activation:

  • Flame-dry a 50 mL round-bottom flask and purge with Nitrogen.[2][3]

  • Dissolve 1.62 g of CDI in 15 mL of anhydrous DCM. Stir at

    (ice bath) for 10 minutes.

• Addition:

  • Dilute 0.73 g of n-butylamine in 5 mL of DCM.[2][3]

  • Add the amine solution dropwise to the CDI mixture over 15 minutes.[2][3] Note: Gas evolution (ngcontent-ng-c747876706="" _nghost-ng-c4038370108="" class="inline ng-star-inserted">

    ) is NOT expected here; evolves only if reacting with carboxylic acids.[3] Here, imidazole is displaced.[2]

• Reaction:

  • Remove the ice bath and allow the mixture to warm to Room Temperature (RT).

  • Stir for 2–4 hours. Monitor via TLC (System: 5% MeOH in DCM). The product is less polar than imidazole.[2][3]

• Workup (Self-Validating Step):

  • Validation: Add 10 mL of ice-cold water. Shake vigorously.

  • Why? This hydrolyzes any unreacted CDI to imidazole and ngcontent-ng-c747876706="" _nghost-ng-c4038370108="" class="inline ng-star-inserted">

    , but the carbamoyl imidazole product is relatively stable to rapid hydrolysis at neutral pH.[3]

  • Separate the organic layer.[2][3][5] Wash with saturated brine (10 mL).

  • Dry the organic layer over ngcontent-ng-c747876706="" _nghost-ng-c4038370108="" class="inline ng-star-inserted">

    , filter, and concentrate in vacuo.[3]

• Purification:

  • The crude residue is typically a white to off-white solid.[2][3] Recrystallize from EtOAc/Hexane if necessary.

Structural Validation (Spectroscopy)[1][2][7][9]

To ensure the integrity of the synthesized compound, compare analytical data against these standard values:

• NMR (400 MHz, ):

  • ngcontent-ng-c747876706="" _nghost-ng-c4038370108="" class="inline ng-star-inserted">

    8.15 (s, 1H, Imidazole-H2)

  • ngcontent-ng-c747876706="" _nghost-ng-c4038370108="" class="inline ng-star-inserted">

    7.40 (s, 1H, Imidazole-H4)

  • ngcontent-ng-c747876706="" _nghost-ng-c4038370108="" class="inline ng-star-inserted">

    7.05 (s, 1H, Imidazole-H5)

  • ngcontent-ng-c747876706="" _nghost-ng-c4038370108="" class="inline ng-star-inserted">

    6.50 (br s, 1H, NH)

  • ngcontent-ng-c747876706="" _nghost-ng-c4038370108="" class="inline ng-star-inserted">

    3.40 (q, 2H, )

  • ngcontent-ng-c747876706="" _nghost-ng-c4038370108="" class="inline ng-star-inserted">

    1.60 (m, 2H, alkyl chain)

  • ngcontent-ng-c747876706="" _nghost-ng-c4038370108="" class="inline ng-star-inserted">

    0.95 (t, 3H, terminal )

• IR Spectrum: Strong carbonyl stretch at ngcontent-ng-c747876706="" _nghost-ng-c4038370108="" class="inline ng-star-inserted">

  (urea-like carbonyl).[3]

Biological Interaction Pathway[1][2]

The following diagram illustrates the mechanism of action when this compound is used as a covalent inhibitor for serine hydrolases.

Figure 2: Mechanism of covalent inhibition. The carbamoyl group is transferred to the enzyme, permanently or transiently inactivating it.[2]

References

• National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 12394419, N-butyl-1H-imidazole-1-carboxamide.[2][3] Retrieved February 17, 2026.[2][3] [Link][2][3]

• Heller, S. T., & Sarpong, R. (2010). Chemoselective Esterification and Amidation of Carboxylic Acids with Imidazole Carbamates and Ureas.[2][3] Organic Letters.[2][3] [Link]

• Adibekian, A., et al. (2011). Optimization and characterization of a triazole urea inhibitor for serine hydrolases.[2][3] Nature Chemical Biology.[2][3] (Contextual grounding for carbamoyl imidazole reactivity in proteomics). [Link]

• Duspara, P. A., et al. (2012). Synthesis and Reactivity of N-Acyl Imidazoles.[2][3] The Journal of Organic Chemistry.[2][3] [Link]

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• 3. Butylimidazole | C7H12N2 | CID 61347 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. prepchem.com [prepchem.com]
• 5. worldnewsnaturalsciences.com [worldnewsnaturalsciences.com]

Protocols & Analytical Methods

N-butyl-1H-imidazole-1-carboxamide: A Safer, Stable Alternative to Isocyanates for Amine and Alcohol Derivatization

Application Note & Protocol Guide

Introduction: The Imperative to Replace Isocyanates

Isocyanates are a cornerstone of the polyurethane industry and are widely used as building blocks in the synthesis of pharmaceuticals, agrochemicals, and other fine chemicals.[1][2] Their high reactivity, stemming from the electrophilic carbon atom in the -N=C=O group, allows for efficient formation of carbamates, ureas, and other critical linkages. However, this reactivity comes at a significant cost. Isocyanates are potent respiratory and dermal sensitizers, capable of causing occupational asthma, contact dermatitis, and other severe health issues, even at low exposure levels.[2][3][4] Moreover, many common isocyanates are volatile and moisture-sensitive, posing handling and storage challenges. The synthesis of isocyanates often involves the use of highly toxic phosgene, further compounding the environmental and safety concerns associated with their use.[5]

The drive towards greener and safer chemical processes has necessitated the development of isocyanate surrogates that retain the synthetic utility of the isocyanate group while mitigating its inherent hazards.[6][7] One of the most promising strategies is the use of "blocked isocyanates," where the reactive -N=C=O functionality is masked with a protecting group.[8][9][10] These compounds are stable at ambient temperatures and release the isocyanate or a reactive equivalent only upon specific activation, such as heating.[8]

This application note details the synthesis and application of N-butyl-1H-imidazole-1-carboxamide, a stable, crystalline solid that serves as a safe and versatile equivalent to butyl isocyanate.[11][12] By leveraging the chemistry of N-acylimidazoles, this reagent facilitates the smooth and predictable derivatization of amines and alcohols to form ureas and carbamates, respectively, without the need to handle hazardous isocyanates directly.

Principle of Operation: The N-Acylimidazole as an Isocyanate Surrogate

N-butyl-1H-imidazole-1-carboxamide belongs to the class of N-acylimidazoles. The imidazole moiety acts as a leaving group, and the carbonyl group is readily attacked by nucleophiles. This reactivity mimics that of an isocyanate, as depicted below. The reaction is often facilitated by a base and can proceed under mild conditions.

Caption: Reaction of N-butyl-1H-imidazole-1-carboxamide.

Synthesis of N-butyl-1H-imidazole-1-carboxamide

This protocol describes a two-step, one-pot synthesis of N-butyl-1H-imidazole-1-carboxamide from imidazole and n-butylamine using 1,1'-carbonyldiimidazole (CDI) as the carbonylating agent.

Experimental Protocol

Materials:

• 1,1'-Carbonyldiimidazole (CDI)

• n-Butylamine

• Imidazole

• Anhydrous Tetrahydrofuran (THF)

• Anhydrous Diethyl Ether

• Round-bottom flask

• Magnetic stirrer and stir bar

• Dropping funnel

• Nitrogen or Argon inlet

• Rotary evaporator

• Sintered glass funnel

Procedure:

• Reaction Setup: To a dry 250 mL round-bottom flask under an inert atmosphere (Nitrogen or Argon), add 1,1'-carbonyldiimidazole (1.0 eq).

• Solvent Addition: Add anhydrous THF (approx. 0.5 M solution relative to CDI) to the flask and stir until the CDI is completely dissolved.

• Addition of n-Butylamine: In a separate flask, prepare a solution of n-butylamine (1.0 eq) in anhydrous THF. Add this solution dropwise to the stirred CDI solution at room temperature over 30 minutes.

• Reaction Monitoring: Stir the reaction mixture at room temperature. The reaction progress can be monitored by Thin Layer Chromatography (TLC) for the consumption of n-butylamine. The reaction is typically complete within 1-2 hours.

• Addition of Imidazole: Once the formation of the intermediate N-butylcarbamoyl-imidazole is complete (as indicated by TLC), add a solution of imidazole (1.0 eq) in anhydrous THF to the reaction mixture.

• Second Reaction Step: Continue stirring at room temperature for an additional 2-4 hours. Monitor the reaction for the formation of the final product by TLC.

• Work-up: Upon completion, remove the THF under reduced pressure using a rotary evaporator.

• Purification: The crude product is a solid. Triturate the solid with anhydrous diethyl ether to remove any unreacted starting materials and byproducts. Filter the solid using a sintered glass funnel and wash with cold diethyl ether.

• Drying: Dry the purified solid under vacuum to obtain N-butyl-1H-imidazole-1-carboxamide as a white crystalline solid.

Expected Results & Characterization

Parameter	Expected Value
Appearance	White crystalline solid
Yield	85-95%
¹H NMR (CDCl₃, 400 MHz)	δ (ppm): 8.1 (s, 1H), 7.4 (s, 1H), 7.0 (s, 1H), 3.4 (t, 2H), 1.6 (m, 2H), 1.4 (m, 2H), 0.9 (t, 3H)
¹³C NMR (CDCl₃, 100 MHz)	δ (ppm): 147.0, 136.5, 130.0, 117.5, 41.0, 31.5, 20.0, 13.8
IR (KBr, cm⁻¹)	~3300 (N-H stretch), ~1700 (C=O stretch), ~1500 (imidazole ring stretch)

Application: Synthesis of an N-Butyl Carbamate

This protocol details the use of N-butyl-1H-imidazole-1-carboxamide as a butyl isocyanate surrogate for the synthesis of a carbamate from a primary alcohol.

Experimental Protocol

Materials:

• N-butyl-1H-imidazole-1-carboxamide

• Benzyl alcohol (or other primary alcohol)

• Sodium hydride (60% dispersion in mineral oil)

• Anhydrous Tetrahydrofuran (THF)

• Saturated aqueous ammonium chloride (NH₄Cl) solution

• Ethyl acetate

• Brine (saturated aqueous NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Round-bottom flask

• Magnetic stirrer and stir bar

• Nitrogen or Argon inlet

• Syringes and needles

• Separatory funnel

• Rotary evaporator

Procedure:

• Reaction Setup: To a dry 100 mL round-bottom flask under an inert atmosphere, add sodium hydride (1.2 eq).

• Solvent Addition: Add anhydrous THF to the flask.

• Alcohol Addition: Cool the suspension to 0 °C and add a solution of the primary alcohol (e.g., benzyl alcohol, 1.0 eq) in anhydrous THF dropwise.

• Alkoxide Formation: Stir the mixture at 0 °C for 30 minutes, then allow it to warm to room temperature and stir for an additional 30 minutes.

• Addition of Carboxamide: Add a solution of N-butyl-1H-imidazole-1-carboxamide (1.1 eq) in anhydrous THF to the reaction mixture.

• Reaction: Stir the reaction at room temperature. Monitor the reaction progress by TLC. The reaction is typically complete within 4-12 hours.

• Work-up: Carefully quench the reaction by the slow addition of saturated aqueous NH₄Cl solution.

• Extraction: Transfer the mixture to a separatory funnel and extract with ethyl acetate (3 x 50 mL).

• Washing: Wash the combined organic layers with water and then with brine.

• Drying and Concentration: Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by column chromatography on silica gel to yield the pure N-butyl carbamate.

Expected Results & Characterization for Benzyl N-butylcarbamate

Parameter	Expected Value
Appearance	Colorless oil or white solid
Yield	70-90%
¹H NMR (CDCl₃, 400 MHz)	δ (ppm): 7.3 (m, 5H), 5.1 (s, 2H), 4.8 (br s, 1H), 3.2 (q, 2H), 1.5 (m, 2H), 1.3 (m, 2H), 0.9 (t, 3H)
¹³C NMR (CDCl₃, 100 MHz)	δ (ppm): 156.5, 136.8, 128.5, 128.0, 127.8, 66.5, 41.2, 32.0, 20.1, 13.8
IR (thin film, cm⁻¹)	~3330 (N-H stretch), ~1700 (C=O stretch), ~1530 (N-H bend)

Safety and Handling

While N-butyl-1H-imidazole-1-carboxamide is significantly safer than butyl isocyanate, standard laboratory safety practices should always be followed.

• Wear appropriate personal protective equipment (PPE), including safety glasses, gloves, and a lab coat.

• Handle the compound in a well-ventilated fume hood.

• Avoid inhalation of dust and contact with skin and eyes.

• Sodium hydride is a flammable solid and reacts violently with water. Handle with extreme care under an inert atmosphere.

Conclusion

N-butyl-1H-imidazole-1-carboxamide offers a compelling alternative to the use of hazardous butyl isocyanate in chemical synthesis. Its stability, ease of handling, and predictable reactivity make it an ideal reagent for the derivatization of amines and alcohols in research, drug discovery, and development settings. The protocols provided herein offer a reliable framework for the synthesis and application of this valuable isocyanate surrogate, contributing to a safer and more sustainable chemical practice.

Visualizations

Caption: Workflow for the synthesis of an N-butyl carbamate.

References

• Afsoon Farzan, Sedigheh Borandeh, Hossein Baniasadi, Jukka Seppälä. Environmentally friendly polyurethanes based on non-isocyanate synthesis. Polymer Technology, School of Chemical Engineering, Aalto University.

• Blocked isocyanates - Wikipedia. Available at: [Link]

• Recent Advances in Fabrication of Non-Isocyanate Polyurethane-Based Composite Materials - PMC. Available at: [Link]

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• Blocked isocyanates: from analytical and experimental considerations to non-polyurethane applications - Polymer Chemistry (RSC Publishing). Available at: [Link]

• Blocked isocyanates - Grokipedia. Available at: [Link]

• Non-Isocyanate Synthesis of Aliphatic Polyurethane by BiCl3-Catalyzed Transurethanization Polycondensation - MDPI. Available at: [Link]

• A review on vegetable oil-based non isocyanate polyurethane: towards a greener and sustainable production route - RSC Publishing. Available at: [Link]

• Blocked Isocyanates Curing Agents | Polyurethane Coatings - Dongsen Chemicals. Available at: [Link]

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• Polymerization of Blocked Isocyanate Functional Polymer Surfaces and Post-Polymerization Modification By Thiol-Isocyanate Reacti - The Aquila Digital Community. Available at: [Link]

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• N-butyl-1H-imidazole-1-carboxamide | C8H13N3O | CID 12394419 - PubChem. Available at: [Link]

• N-Alkyl Carbamoylimidazoles as Isocyanate Equivalents: Exploration of the Reaction Scope for the Synthesis of Ureas, Hydantoins, Carbamates, Thiocarbamates, and Oxazolidinones - Organic Chemistry Portal. Available at: [Link]

• SAFETY DATA SHEET - Fisher Scientific. Available at: [Link]

• N-Alkyl Carbamoylimidazoles as Isocyanate Equivalents: Exploration of the Reaction Scope for the Synthesis of Ureas, Hydantoins, Carbamates, Thiocarbamates, and Oxazolidinones - PubMed. Available at: [Link]

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• ChemInform Abstract: Synthesis and Reactivity of N-Alkyl Carbamoylimidazoles: Development of N-Methyl Carbamoylimidazole as a Methyl Isocyanate Equivalent. | Request PDF - ResearchGate. Available at: [Link]

• A Comprehensive Study of N-Butyl-1H-Benzimidazole - ResearchGate. Available at: [Link]

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• . Available at: [Link]

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• 2. Urea Derivatives in Modern Drug Discovery and Medicinal Chemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 3. jocpr.com [jocpr.com]
• 4. Direct synthesis of amides from nonactivated carboxylic acids using urea as nitrogen source and Mg(NO 3 ) 2 or imidazole as catalysts - Chemical Science (RSC Publishing) DOI:10.1039/D0SC01317J [pubs.rsc.org]
• 5. researchgate.net [researchgate.net]
• 6. iosrjournals.org [iosrjournals.org]
• 7. Method for the synthesis of N-alkyl-O-alkyl carbamates - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 8. ijpsonline.com [ijpsonline.com]
• 9. pubs.acs.org [pubs.acs.org]
• 10. EP0856344A1 - Process for purifying imidazoles and imidazol-based agents by crystallisation - Google Patents [patents.google.com]
• 11. 1,1'-Carbonyldiimidazole (CDI) Mediated Facile Synthesis, Structural Characterization, Antimicrobial Activity, and in-silico Studies of Coumarin- 3-carboxamide Derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. biomedres.us [biomedres.us]

One-pot synthesis of unsymmetrical ureas with imidazole carboxamides

Application Note: High-Fidelity One-Pot Synthesis of Unsymmetrical Ureas via Imidazole Carboxamides

Executive Summary

Unsymmetrical ureas are privileged pharmacophores in medicinal chemistry, serving as core motifs in kinase inhibitors (e.g., Sorafenib, Regorafenib) and soluble epoxide hydrolase (sEH) inhibitors. Traditional synthesis using isocyanates or phosgene presents significant safety hazards and supply chain constraints.

This guide details a robust, one-pot protocol using 1,1'-Carbonyldiimidazole (CDI) .[1] Unlike isocyanates, CDI is a stable solid, and the reaction proceeds through a distinct imidazole carboxamide intermediate . This method offers superior control over stoichiometry, minimizing the formation of symmetric urea byproducts (

)—the primary failure mode in urea synthesis.

Mechanistic Principles

The success of this reaction relies on the "Activation-Displacement" sequence. Unlike isocyanate chemistry, where reactivity is often instantaneous and uncontrolled, CDI chemistry proceeds in two tunable steps.

The Pathway

• Activation: The first amine attacks CDI, displacing one imidazole unit. This forms the Imidazole Carboxamide (also known as a carbonylimidazolide).

  • Key Insight: This intermediate is relatively stable but sufficiently electrophilic to react with a second amine.

• Displacement: The second amine attacks the carbonyl of the intermediate, displacing the second imidazole unit to form the final urea.

Diagram 1: Reaction Mechanism

Figure 1: The stepwise displacement mechanism preventing symmetric dimerization.

Strategic Optimization

To ensure "High-Fidelity" synthesis (high yield, >95% purity), three parameters must be controlled:

A. Order of Addition (The Nucleophilicity Rule)

The most common error is adding CDI to the amine. This creates a local excess of amine relative to CDI, promoting the attack of the remaining amine on the formed intermediate, leading to the symmetric urea .

• Correct Protocol: Add Amine 1 dropwise to a solution of CDI .

• Selection of Amine 1: Generally, react the less valuable or more nucleophilic amine first.

  • Reason: A strong nucleophile reacts cleanly with CDI to form the intermediate. If you use a weak nucleophile (e.g., electron-deficient aniline) in Step 1, the reaction with CDI may be sluggish, requiring heat which degrades CDI.

B. The "Proton Sponge" Effect

The formation of the intermediate releases one equivalent of imidazole (

). When Amine 2 is added, this free imidazole can buffer the solution or protonate Amine 2 if it is basic, slowing the second step.

• Optimization: For unreactive secondary amines, adding a non-nucleophilic base (e.g., DIPEA) or heating (40–60°C) is often required to drive Step 2.

C. Solvent Selection

Solvent	Suitability	Notes
DCM	Excellent	Standard for RT reactions.[2] Easy workup.
THF	Good	Use if heating >40°C is needed.
DMF	Variable	Good for solubility, but difficult to remove. Promotes rapid reaction.[3]
Water	Specialized	See "Green Tip" below. Products often precipitate.[3][4]

Experimental Protocol

Scale: 1.0 mmol (scalable to >100g) Reagents:

• Amine A (1.0 equiv)

• Amine B (1.0 - 1.2 equiv)

• CDI (1.1 equiv) - Must be fresh/white. Yellow CDI is hydrolyzed.

• Dichloromethane (DCM) (anhydrous, 0.2 M concentration)

Diagram 2: Experimental Workflow

Figure 2: Step-by-step execution flow for maximum reproducibility.

Step-by-Step Procedure

• System Preparation: Flame-dry a round-bottom flask and purge with

  .

• CDI Solubilization: Add CDI (1.1 mmol, 178 mg) to anhydrous DCM (5 mL) . Cool the solution to 0°C in an ice bath.

  • Note: CDI may not fully dissolve initially; this is acceptable.

• Formation of Intermediate (Activation): Dissolve Amine A (1.0 mmol) in DCM (1 mL). Add this solution dropwise to the CDI mixture over 5-10 minutes.

  • Why: Slow addition to excess CDI prevents Amine A from reacting with the formed intermediate (preventing symmetric urea).

• Monitoring: Remove the ice bath and stir at Room Temperature (RT) for 1 hour.

  • Validation: Check LCMS. You should see the mass of

    . This corresponds to the species. Ensure Amine A is consumed.

• Urea Formation (Displacement): Add Amine B (1.1 mmol) in one portion.

  • Option: If Amine B is a salt (e.g., hydrochloride), add 1.1 equiv of DIPEA to free the base.

• Completion: Stir at RT for 4–16 hours.

  • Troubleshooting: If the reaction stalls (intermediate remains), heat to 40°C (reflux DCM) or add 0.1 equiv of DMAP.

• Workup:

  • Dilute with DCM (20 mL).

  • Wash 1: 1M HCl (2 x 10 mL). Crucial Step: This removes the imidazole byproduct and any unreacted amines.

  • Wash 2: Saturated

    (10 mL).

  • Wash 3: Brine.

  • Dry over

    , filter, and concentrate.

Troubleshooting & Advanced Modifications

Observation	Diagnosis	Corrective Action
Symmetric Urea (A-A) formed	Amine A was in excess during Step 1.	Reverse addition: Add Amine A into the CDI solution, not CDI to Amine.
Reaction Stalls at Intermediate	Amine B is too weak or sterically hindered.	Method A: Heat to 60°C (switch to THF).Method B: Methylate the intermediate. Add MeOTf (1.0 eq) to the intermediate before adding Amine B. This creates a highly reactive imidazolium species (Heller/Sarpong method).
Low Yield	Hydrolyzed CDI.	CDI reacts with moisture to form and imidazole. Ensure CDI is white and fluffy, not yellow/clumpy.

Green Chemistry Tip: For simple hydrophobic ureas, this reaction can be run "on water" . Suspend CDI and Amine A in water; the intermediate often precipitates. Add Amine B; the final urea precipitates, allowing isolation by filtration without extraction [3].

References

• Staab, H. A. (1957). Synthese von Imidazol-N-carbonsäure-estern und -amiden mit N,N′-Carbonyl-di-imidazol. Justus Liebigs Annalen der Chemie, 609(1), 75–83. Link

• Heller, S. T., & Sarpong, R. (2010).[5][6] Chemoselective Esterification and Amidation of Carboxylic Acids with Imidazole Carbamates and Ureas.[5][6] Organic Letters, 12(20), 4572–4575. Link

• Padiya, K. J., et al. (2012).[3] Unprecedented "In Water" Imidazole Carbonylation: Paradigm Shift for Preparation of Urea and Carbamate. Organic Letters, 14(11), 2814–2817. Link

• Grzyb, J. A., et al. (2016). One-pot sequential synthesis of isocyanates and urea derivatives via a microwave-assisted Staudinger–aza-Wittig reaction.[7] Beilstein Journal of Organic Chemistry, 12, 2244–2250. Link

Sources

• 1. Reactive imidazole intermediates: simplified synthetic approach to functional aliphatic cyclic carbonates - Polymer Chemistry (RSC Publishing) DOI:10.1039/C4PY00911H [pubs.rsc.org]
• 2. Urea Formation - Common Conditions [commonorganicchemistry.com]
• 3. Unprecedented "In Water" Imidazole Carbonylation: Paradigm Shift for Preparation of Urea and Carbamate [organic-chemistry.org]
• 4. Urea derivative synthesis by amination, rearrangement or substitution [organic-chemistry.org]
• 5. Chemoselective Esterification and Amidation of Carboxylic Acids with Imidazole Carbamates and Ureas [organic-chemistry.org]
• 6. pubs.acs.org [pubs.acs.org]
• 7. researchgate.net [researchgate.net]

Technical Notes & Optimization

Removing imidazole byproduct from carboxamide reactions

Technical Support Center: Imidazole Depletion Strategies in CDI-Mediated Carboxamide Synthesis

Case ID: CDI-WORKUP-001 Status: Active Priority: High (Purity Critical)

Executive Summary

You are encountering imidazole contamination following a 1,1'-Carbonyldiimidazole (CDI) coupling reaction. While CDI is a preferred "green" reagent due to the formation of gaseous

and relatively benign imidazole, the latter (bp 256°C) often persists in crude mixtures, complicating downstream crystallization and chromatography.

This guide provides three tiered protocols for imidazole removal, ranging from standard aqueous partitioning to advanced solid-phase scavenging for sensitive substrates.

Module 1: The Partitioning Protocol (Standard)

Best For: Hydrophobic amides stable to mild acid.

The most efficient removal method exploits the basicity of imidazole (

of conjugate acid 6.95). By adjusting the aqueous phase pH below this threshold, imidazole is protonated to the water-soluble imidazolium cation, partitioning it away from your organic product.

Reagents

• Solvent: Ethyl Acetate (EtOAc) or Dichloromethane (DCM).

• Wash Buffer A (Standard): 1N HCl.

• Wash Buffer B (Acid-Sensitive): 10% Citric Acid (pH ~2-3) or 0.5M

  (pH 4.5).

Step-by-Step Protocol

• Dilution: Dilute the crude reaction mixture with EtOAc or DCM (approx. 10 mL per mmol of substrate).

• Quench: Add water (10% of organic volume) and stir vigorously for 15 minutes.

  • Technical Note: This hydrolyzes any unreacted CDI into imidazole and

    .

• Acidic Wash: Wash the organic layer 3

  with Wash Buffer .

  • Target: The aqueous phase pH must remain < 4.0.

• Verification: Check the organic layer by TLC. Imidazole typically streaks near the baseline (in pure EtOAc) or runs with

  ~0.1-0.2 in MeOH/DCM.

• Neutralization: Wash the organic layer once with Brine/Sat.

  (1:1) to remove residual acid, then dry over .

Decision Logic: Aqueous Extraction

Figure 1: Kinetic flow of imidazole partitioning under acidic conditions.

Module 2: Solid-Phase Scavenging (Non-Aqueous)

Best For: Water-soluble amides, acid-sensitive protecting groups (e.g., Boc, acetals), or when aqueous workup causes emulsions.

If your product is water-soluble, the Module 1 acid wash will dissolve your product along with the imidazole. Instead, use a macroporous cation-exchange resin to "fish out" the imidazole from the organic phase.

Reagents

• Resin: Amberlyst® 15 (H+ form) or Dowex® 50WX8.

• Solvent: DCM, THF, or MeOH.

Step-by-Step Protocol

• Preparation: Calculate the theoretical amount of imidazole (1 eq. from coupling + excess CDI).

• Loading: Add 3–5 equivalents (relative to imidazole) of Amberlyst 15 resin directly to the reaction flask.

  • Pre-wash: Ideally, wash resin with dry MeOH first to remove manufacturing impurities, then dry.

• Incubation: Stir gently for 1–2 hours at room temperature.

  • Mechanism:[1][2] The sulfonic acid groups on the resin protonate and bind the imidazole.

• Filtration: Filter the mixture through a sintered glass funnel or a Celite pad.

• Wash: Rinse the resin cake with the reaction solvent to recover any entrained product.

• Result: The filtrate contains your product; imidazole remains bound to the solid resin.

Module 3: Troubleshooting & FAQs

Q1: My product is an amphoteric molecule (contains both amines and acids). How do I remove imidazole? A: Aqueous extraction is risky here. Use Module 2 (Resins) but choose a weak cation exchanger (like Amberlite IRC-86) if your product has basic amines, to avoid binding the product. Alternatively, perform a solvent swap :

• Evaporate the reaction solvent.[3]

• Redissolve in a minimal amount of Acetone or Isopropanol.

• Imidazole is highly soluble in these; if your product crystallizes, filter it off.[3] If not, add diethyl ether to induce precipitation of the product (imidazole is soluble in ether).

Q2: I see "streaking" on my silica column. Is this imidazole? A: Yes. Imidazole is polar and basic, causing it to drag on silica.

• Fix: Pre-wash your silica column with 1% Triethylamine (TEA) in hexane, then run your column. However, this is counter-intuitive if you want to remove imidazole.

• Better Fix: Do not rely on silica to separate imidazole. Use the Citric Acid wash (Module 1) before loading the column. If you must column immediately, use a gradient of DCM:MeOH (95:5) which usually elutes the amide first, leaving imidazole tailing behind.

Q3: Can I just evaporate the imidazole? A: Generally, no. Imidazole has a boiling point of 256°C .[4][5] It will not sublime on a standard rotovap.

• Exception: If your product is thermally stable (>150°C), you can use high-vacuum sublimation (0.1 mmHg, 100°C) to sublime the imidazole onto a cold finger, but this is rarely scalable.

Q4: Why Citric Acid instead of HCl? A: Citric acid acts as a buffer.

• HCl is a strong acid; it can cleave Boc groups or hydrolyze sensitive esters.

• Citric Acid (10%) maintains a pH of ~2-3. This is low enough to protonate imidazole (

  ~7) but mild enough to preserve most protecting groups.

Data Summary: Solvent & Solubility Parameters

Parameter	Value	Implication for Workup
Imidazole	6.95 (Conjugate Acid)	Aqueous phase must be pH < 5 for efficient removal.
Boiling Point	256°C	Cannot be removed by standard rotary evaporation.
Water Solubility	633 g/L	Highly soluble; favors aqueous layer in extraction.
Ether Solubility	Soluble	Product precipitation from Ether is a viable purification strategy.
Acetone Solubility	Soluble	Good solvent for recrystallization (keeps imidazole in mother liquor).

References

• Clayden, J., Greeves, N., & Warren, S. (2012). Organic Chemistry. Oxford University Press. (General reference for amide coupling mechanisms and values).
• Pearson, A. J., & Roush, W. R. (Eds.). (2009). Handbook of Reagents for Organic Synthesis: Activating Agents and Protecting Groups. Wiley. (Details on CDI properties and byproduct handling).

• PubChem. (n.d.). Imidazole Compound Summary. National Library of Medicine. Retrieved from [Link]

• Organic Syntheses. (1968). 1,1'-Carbonyldiimidazole. Org. Synth. 1968, 48, 44. Retrieved from [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. Organic Syntheses Procedure [orgsyn.org]
• 3. reddit.com [reddit.com]
• 4. solubilityofthings.com [solubilityofthings.com]
• 5. alfa-chemistry.com [alfa-chemistry.com]

Purification methods for N-butyl-1H-imidazole-1-carboxamide intermediates

This guide is structured as a Technical Support Center for a specialized chemical reagent supplier. It adopts a "Ticket/Triage" format to directly address the frustrations researchers face with this specific class of labile intermediates.

Topic: Purification & Handling of N-butyl-1H-imidazole-1-carboxamide Ticket Category: Reactive Intermediates / Urea Synthesis Support Level: Tier 3 (Senior Scientist)

🚨 Critical Triage: Read This First

Is your product turning into a white crust or an oil that smells like fish? If you are observing a sharp drop in yield or the formation of a "wet" solid that smells strongly of butylamine, stop your aqueous workup immediately.

N-butyl-1H-imidazole-1-carboxamide is a carbamoyl imidazole (an "active amide"). It is designed to be reactive. The bond between the imidazole nitrogen and the carbonyl carbon is hydrolytically unstable.

• The Trap: Researchers often treat this like a standard amide (stable). It is not. It is an acylating agent.

• The Symptom: On silica gel, it decomposes. In water, it hydrolyzes.

• The Fix: Switch to anhydrous crystallization or neutralized chromatography .

🔬 Module 1: The Hydrolysis Trap (Why Purification Fails)

User Question: "I synthesized the intermediate using CDI and butylamine. TLC showed a clean spot, but after column chromatography, I recovered mostly imidazole and some urea byproduct. Where did my product go?"

Technical Diagnosis: You likely used standard Silica Gel 60. The surface acidity of standard silica (pH ~4-5) catalyzes the protonation of the imidazole ring, making it a better leaving group. Moisture in the air or solvent then attacks the carbonyl, destroying your product.

The Degradation Pathway

The following diagram illustrates why acidic environments (Silica) and moisture are fatal to this intermediate.

Figure 1: Acid-catalyzed hydrolysis mechanism of carbamoyl imidazoles on silica gel.

🧪 Module 2: Recommended Purification Protocols

Method A: Anhydrous Crystallization (The Gold Standard)

This method relies on the solubility differential between the target (moderately soluble in non-polar) and the byproduct imidazole (highly soluble in polar, insoluble in non-polar).

Best For: Scale-up (>5g), high-purity requirements.

Parameter	Specification	Reasoning
Primary Solvent	Toluene or THF	Solubilizes the target at moderate temps (40°C).
Anti-Solvent	n-Heptane or Hexane	Forces precipitation of the target; keeps impurities in solution.
Temperature	Max 45°C	Avoid thermal dissociation (retro-reaction) to isocyanate.

Protocol:

• Concentrate the crude reaction mixture (usually in DCM or THF) to a thick oil under reduced pressure. Do not heat above 40°C.

• Redissolve the oil in a minimum amount of warm Toluene (approx. 35-40°C).

• Slowly add n-Heptane (ratio 1:2 Toluene:Heptane) until slight turbidity persists.

• Cool slowly to 0°C with stirring.

• Critical Step: If an oil forms instead of crystals, "seed" the mixture with a tiny crystal of pure product or scratch the glass.

• Filter rapidly under a blanket of dry nitrogen. Wash with cold Heptane.

Method B: Neutralized Flash Chromatography (The "Rescue" Op)

Best For: Small scale (<1g), or when crystallization fails due to high impurity load.

The Modification: You must deactivate the silica gel surface silanols.

Protocol:

• Prepare Slurry: Mix Silica Gel 60 with your eluent (e.g., 50% EtOAc/Hexane).

• Add Buffer: Add 1% to 2% Triethylamine (Et3N) to the slurry. Stir for 5 minutes.

• Pack Column: Pour the column. The Et3N neutralizes acidic sites.

• Load: Load your sample.

• Elute: Run the column using solvent containing 1% Et3N.

  • Note: The product will elute significantly faster on neutralized silica than on standard silica.

📉 Module 3: Impurity Profiling & Troubleshooting

User Question: "I have a persistent impurity that runs very close to my product. It's a white solid that won't dissolve in the crystallization solvent."

Diagnosis: This is likely 1,3-dibutylurea .

Origin: This forms if you have excess butylamine in the reaction or if moisture enters the system.

• Product hydrolyzes

  releases Butylamine.

• Released Butylamine attacks remaining Product

  Symmetric Urea + Imidazole.

Troubleshooting Table:

Impurity	Appearance	Origin	Removal Strategy
Imidazole	White/Yellow Solid	Byproduct of CDI reaction	Water Wash (Risky): Only if done at 0°C with saturated Brine. Better: Toluene recrystallization (remains in mother liquor).
1,3-Dibutylurea	White Needles	Excess amine + Moisture	Filtration: It is often less soluble in Toluene/Heptane than the target. Filter it off before cooling the crystallization mixture.
Starting Amine	Liquid (Fishy odor)	Incomplete reaction	High Vacuum: Dry the crude oil at <1 mbar for 2 hours.

🧠 Decision Logic: Which Method to Choose?

Follow this logic flow to minimize product loss during purification.

Figure 2: Purification workflow decision tree for N-acyl imidazole intermediates.

📚 References

• Staab, H. A. (1962).[1] Syntheses Using Heterocyclic Amides (Azolides).[1] Angewandte Chemie International Edition, 1(7), 351-367.

  • Core Reference: The foundational text on the reactivity and handling of CDI and imidazolides.[2] Establishes the hydrolytic instability mechanisms.

• Armstrong, A., et al. (2008). Hydrolytic Stability of Hydrazones and Oximes (Comparison to Amides/Imides). The Journal of Organic Chemistry, 73(14).

  • Context: Provides kinetic data supporting the lability of C-N bonds in activated amide systems compared to standard amides.

• BenchChem Technical Data. (2025). N-Boc-Imidazole: A Comprehensive Technical Guide.

  • Context: Protocols for handling N-acyl/N-carbamoyl imidazole derivatives, specifically regarding solvent compatibility and moisture sensitivity.

• Organic Syntheses. (2004). Preparation of 1-Butyl-3-methylimidazolium derivatives (Workup protocols). Organic Syntheses, Coll.[3] Vol. 10, p.184.

  • Context: While focusing on ionic liquids, this reference details the removal of unreacted imidazole and haloalkanes using specific solvent washes (EtOAc/Water) and thermal stability limits.

Sources

• 1. semanticscholar.org [semanticscholar.org]
• 2. m.youtube.com [m.youtube.com]
• 3. Organic Syntheses Procedure [orgsyn.org]

Reference Data & Comparative Studies

A Researcher's Guide to the ¹H NMR Spectral Characteristics of N-butyl-1H-imidazole-1-carboxamide

In the landscape of modern drug discovery and materials science, N-substituted imidazoles are a cornerstone of molecular design due to their versatile biological activities and coordination properties.[1] Among these, N-butyl-1H-imidazole-1-carboxamide presents a unique structural motif, combining a flexible butylamide group with the aromatic imidazole core. A thorough understanding of its spectral characteristics is paramount for unambiguous identification, purity assessment, and the study of its interactions in complex chemical systems.

This guide provides an in-depth analysis of the ¹H Nuclear Magnetic Resonance (NMR) spectroscopic features of N-butyl-1H-imidazole-1-carboxamide. By dissecting the expected chemical shifts, coupling patterns, and through a comparative analysis with structurally related precursors, this document serves as a practical reference for researchers engaged in the synthesis and characterization of this and similar molecules.

Predicted ¹H NMR Spectrum: A Detailed Analysis

Molecular Structure and Proton Numbering

Caption: Molecular structure of N-butyl-1H-imidazole-1-carboxamide with proton labeling.

Based on established chemical shift principles and data from related structures, the following ¹H NMR characteristics are anticipated for N-butyl-1H-imidazole-1-carboxamide in a standard deuterated solvent like CDCl₃.[2][3]

Proton Assignment	Predicted Chemical Shift (δ, ppm)	Predicted Multiplicity	Predicted Coupling Constant (J, Hz)	Rationale and Comparative Insights
H2 (Imidazole)	7.8 - 8.2	Singlet (s)	-	The proton at the C2 position of the imidazole ring is the most deshielded due to the inductive effect of the two adjacent nitrogen atoms. In N-substituted imidazoles, this peak typically appears as a sharp singlet.[4][5]
H5 (Imidazole)	7.1 - 7.4	Singlet (s) or narrow triplet (t)	~1.3	The chemical shift of H5 is influenced by the N1-substituent. It is expected to be downfield from H4. Coupling to H4 is often small.
H4 (Imidazole)	7.0 - 7.2	Singlet (s) or narrow triplet (t)	~1.3	H4 is generally the most upfield of the imidazole ring protons. Its coupling to H5 is minimal.
NH (Amide)	5.0 - 8.0	Broad Singlet (br s) or Triplet (t)	~5-6 (if coupled)	The chemical shift of amide protons can vary significantly depending on solvent, concentration, and temperature due to hydrogen bonding.[6] It often appears as a broad singlet. If coupling to the adjacent CH₂ group is resolved, it will be a triplet.
H1' (Butyl)	3.2 - 3.5	Triplet (t) or Quartet (q)	~7	These protons are adjacent to the amide nitrogen, causing a downfield shift. They will couple with the two protons on C2', resulting in a triplet. If coupling to the NH proton is also resolved, a quartet may be observed.
H2' (Butyl)	1.4 - 1.7	Sextet or Multiplet (m)	~7	Protons on C2' will be split by the protons on both C1' and C3', leading to a complex multiplet, often approximated as a sextet.
H3' (Butyl)	1.2 - 1.5	Sextet or Multiplet (m)	~7	Similar to H2', these protons will be split by the adjacent CH₂ groups, resulting in a multiplet.
H4' (Butyl)	0.8 - 1.0	Triplet (t)	~7	The terminal methyl group protons will be split by the two protons on C3', giving a characteristic triplet. This will be the most upfield signal in the spectrum.

Comparative Spectral Analysis: Building Confidence in Assignments

To substantiate the predicted chemical shifts, a comparison with the known ¹H NMR data of key structural analogues is invaluable. Here, we compare the expected signals of our target molecule with those of 1-butylimidazole and a generic N-alkyl carboxamide.

1-Butylimidazole: The N-Alkyl Imidazole Core

The ¹H NMR spectrum of 1-butylimidazole provides a direct reference for the signals of the butyl group attached to the imidazole ring, which in our target molecule is replaced by the carboxamide group.

Proton Assignment (1-Butylimidazole)	Reported Chemical Shift (δ, ppm)	Reported Multiplicity
H2	~7.5	s
H4/H5	~7.0-7.1	m
N-CH₂ (Butyl)	~3.9	t
-CH₂- (Butyl)	~1.7	m
-CH₂- (Butyl)	~1.3	m
-CH₃ (Butyl)	~0.9	t

(Data sourced from publicly available spectra and chemical databases)[7][8][9]

The key takeaway is the chemical shift of the N-CH₂ protons at approximately 3.9 ppm. The electron-withdrawing nature of the carboxamide group in N-butyl-1H-imidazole-1-carboxamide is expected to shift the imidazole protons (H2, H4, H5) further downfield compared to 1-butylimidazole.

N-Alkyl Carboxamides: The Amide Environment

Generic N-alkyl carboxamides provide insight into the chemical shifts of the butyl chain attached to the amide nitrogen.

Proton Assignment (Generic R-CO-NH-Butyl)	Typical Chemical Shift (δ, ppm)	Typical Multiplicity
NH	5.0 - 8.0	br s or t
NH-CH₂ (Butyl)	3.1 - 3.4	q or t
-CH₂- (Butyl)	1.4 - 1.6	m
-CH₂- (Butyl)	1.2 - 1.4	m
-CH₃ (Butyl)	0.8 - 1.0	t

(Data based on general ¹H NMR chemical shift tables)[2][6]

This comparison confirms the expected upfield positions of the majority of the butyl chain protons and the characteristic downfield, often broad, signal of the amide NH proton.

Experimental Protocol: Acquiring a High-Quality ¹H NMR Spectrum

For researchers aiming to acquire an experimental spectrum of N-butyl-1H-imidazole-1-carboxamide, the following protocol is recommended:

• Sample Preparation: Dissolve approximately 5-10 mg of the purified compound in 0.6-0.7 mL of deuterated chloroform (CDCl₃) or deuterated dimethyl sulfoxide (DMSO-d₆). CDCl₃ is a good first choice for general solubility and a clean spectral window. DMSO-d₆ can be useful for better resolution of the amide NH proton.

• Internal Standard: Add a small amount of tetramethylsilane (TMS) as an internal standard (δ = 0.00 ppm).

• Instrumentation: Utilize a ¹H NMR spectrometer operating at a field strength of at least 300 MHz for adequate signal dispersion. Higher field strengths (e.g., 400 MHz or 500 MHz) are recommended for better resolution of multiplets.

• Acquisition Parameters:

  • Pulse Sequence: A standard single-pulse experiment is sufficient.

  • Spectral Width: Set a spectral width that encompasses the range of -1 to 10 ppm.

  • Number of Scans: Acquire a sufficient number of scans (typically 16 or 32) to achieve a good signal-to-noise ratio.

  • Relaxation Delay: Use a relaxation delay of 1-2 seconds.

• Data Processing: Apply a Fourier transform to the acquired free induction decay (FID). Phase correct the spectrum and perform baseline correction. Integrate the signals to determine the relative number of protons for each peak.

Workflow for ¹H NMR Analysis

Caption: Recommended workflow for the ¹H NMR analysis of N-butyl-1H-imidazole-1-carboxamide.

Conclusion

The ¹H NMR spectrum of N-butyl-1H-imidazole-1-carboxamide is predicted to exhibit a set of characteristic signals that can be confidently assigned through an understanding of fundamental NMR principles and by comparison with related structures. The imidazole protons are expected in the aromatic region (7.0-8.2 ppm), with the H2 proton being the most downfield. The butylamide chain will show a typical upfield aliphatic pattern, with the protons adjacent to the amide nitrogen appearing around 3.2-3.5 ppm. The amide proton itself will likely be a broad signal in the 5.0-8.0 ppm range. This guide provides a solid foundation for researchers to interpret their experimental data, ensuring accurate structural verification and facilitating further investigation into the chemical and biological properties of this intriguing molecule.

References

• Synthesis and Evaluation of N-substituted Imidazole Derivatives for Antimicrobial Activity. International Journal of Drug Development and Research. [Link]

• 13C- and 1H-NMR signals of N-substituted imidazole were unambiguously assigned. ResearchGate. [Link]

• Evaluation of Imidazolium-based Ionic Liquids towards Vermicidal Activity - Supporting Information. Royal Society of Chemistry. [Link]

• Imidazoles Synthesis by Transition Metal Free, Base-Mediated Deaminative Coupling of Benzylamines and Nitriles. Royal Society of Chemistry. [Link]

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• Formation and Reactions of (1-Chloroalkyl)carbamoyl Chlorides. Synthesis of 1,2,4-Triazolidine-5-ones. Canadian Journal of Chemistry. [Link]

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• Facile Synthesis of Carbamoyl Fluorides via N-Carbamoylimidazole Activation. ACS Omega. [Link]

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• Butylimidazole. PubChem. [Link]

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• 1h-Imidazole-1-carboxamide. PubChem. [Link]

• A Comprehensive Study of N-Butyl-1H-Benzimidazole. PMC. [Link]

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A Comparative Guide to Carbamoylation Rates: N-butyl-1H-imidazole-1-carboxamide vs. Phenyl Isocyanate

For Researchers, Scientists, and Drug Development Professionals

In the synthesis of pharmacologically active molecules, the formation of carbamate and urea linkages is a cornerstone of molecular design. The choice of carbamoylating agent is critical, dictating not only the reaction's success but also its speed, control, and safety profile. This guide provides an in-depth comparison of two distinct classes of reagents for this purpose: N-butyl-1H-imidazole-1-carboxamide, representing activated carbamoyl donors, and phenyl isocyanate, a classic highly reactive electrophile.

While direct comparative kinetic studies between these specific reagents are not prevalent in published literature, a robust comparison can be established based on their well-understood reaction mechanisms and the general reactivity of their respective chemical classes. Isocyanates are known to be significantly more reactive, often by several orders of magnitude, than N-acylimidazoles.[1][2][3] This guide will dissect the mechanistic origins of this reactivity difference and provide a framework for experimental validation.

Mechanistic Foundations of Reactivity

The profound difference in reaction rates stems from their fundamentally distinct mechanistic pathways. Phenyl isocyanate undergoes a direct, rapid nucleophilic addition, whereas N-butyl-1H-imidazole-1-carboxamide proceeds through a slower, multi-step nucleophilic acyl substitution.

N-butyl-1H-imidazole-1-carboxamide: Nucleophilic Acyl Substitution

This reagent belongs to the class of N-acylimidazoles, which are effective, moderately reactive acylating agents.[3] The reaction with a nucleophile (e.g., an amine, R'-NH₂) involves a two-step addition-elimination process. Imidazole serves as an excellent leaving group, facilitating the reaction.

• Nucleophilic Attack: The amine attacks the electrophilic carbonyl carbon.

• Tetrahedral Intermediate: A transient tetrahedral intermediate is formed.

• Elimination: The imidazole anion is expelled as a leaving group, and a proton transfer yields the final N,N'-disubstituted urea product.

The overall rate is dependent on the stability of the tetrahedral intermediate and the leaving group's ability to depart. While imidazole is a good leaving group, this multi-step process is inherently slower than the mechanism of isocyanates.[4][5]

Caption: Nucleophilic acyl substitution pathway for N-butyl-1H-imidazole-1-carboxamide.

Phenyl Isocyanate: Nucleophilic Addition

Phenyl isocyanate is a highly electrophilic heterocumulene.[6] Its reaction with a nucleophile is a direct and typically very rapid addition across the C=N double bond. This process is often exothermic and can be difficult to control without careful management of reaction conditions.[7]

• Direct Nucleophilic Attack: The amine's lone pair directly attacks the highly electrophilic central carbon of the isocyanate group (-N=C=O).

• Proton Transfer: A rapid proton transfer from the nitrogen of the attacking amine to the isocyanate nitrogen completes the reaction, forming the stable urea linkage.

This concerted or near-concerted mechanism avoids high-energy intermediates and has a much lower activation energy, accounting for its extremely high reaction rate.[8][9] The reactions of primary aliphatic amines with aromatic isocyanates can be so fast that specialized flow apparatus is needed to measure their kinetics, with half-lives on the order of milliseconds.[1]

Caption: Direct nucleophilic addition pathway for Phenyl Isocyanate.

Experimental Protocol for Kinetic Comparison

To quantify the reaction rate difference, a standardized experiment monitoring reactant consumption over time is necessary. High-Performance Liquid Chromatography (HPLC) is an ideal analytical technique for this purpose due to its ability to separate and quantify multiple components in a reaction mixture.[10]

Objective

To determine and compare the pseudo-first-order rate constants (k_obs) for the reaction of n-butylamine with N-butyl-1H-imidazole-1-carboxamide and phenyl isocyanate under identical conditions.

Materials & Reagents

• N-butyl-1H-imidazole-1-carboxamide

• Phenyl Isocyanate (Caution: Highly toxic, lachrymator, and moisture-sensitive)[11][12]

• n-Butylamine (Nucleophile)

• Anhydrous Acetonitrile (Solvent)

• Dodecane (Internal Standard)

• HPLC system with a C18 column and UV detector

Experimental Workflow

Sources

• 1. experts.umn.edu [experts.umn.edu]
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• 3. Recent applications of N-acyl imidazole chemistry in chemical biology - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Elimination–addition mechanisms of acyl group transfer: transcarbamoylation in aminoalkylimidazoles carbamoylated on the heterocyclic nitrogen - Journal of the Chemical Society, Perkin Transactions 2 (RSC Publishing) [pubs.rsc.org]
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• 12. ICSC 1131 - PHENYL ISOCYANATE [inchem.org]

HPLC Method Development Guide: N-Butyl-1H-imidazole-1-carboxamide Purity

Executive Summary

N-butyl-1H-imidazole-1-carboxamide (N-BIC) is a reactive intermediate often used in carbamoylation reactions. Its analysis presents a distinct chromatographic challenge: the molecule contains a basic imidazole moiety (pKa ~7.0) susceptible to peak tailing, and a hydrolytically unstable urea-like linkage.

This guide compares three distinct chromatographic approaches to determining N-BIC purity. While standard C18 methods often fail to retain the polar degradation product (imidazole), Method B (High-pH Reversed Phase) is identified as the superior protocol, offering optimal peak shape and resolution between the parent compound and its hydrolytic impurities.

The Analyte & The Challenge

Before selecting a column, one must understand the molecule's behavior in solution.

• Chemical Structure: An imidazole ring coupled to a butyl chain via a carbonyl group.[1]

• Critical Quality Attributes (CQA):

  • Basicity: The N3 nitrogen on the imidazole ring is basic. At standard acidic HPLC pH (2-3), it becomes protonated (

    ), leading to secondary interactions with residual silanols on silica columns (peak tailing).

  • Instability: In the presence of moisture, N-BIC hydrolyzes into Imidazole and n-Butylamine .

  • Detection: The imidazole ring provides UV absorbance at ~210–220 nm. The butylamine byproduct is UV-inactive and requires alternative detection (CAD/ELSD) or inference via imidazole stoichiometry.

Visualization: Degradation Pathway

Understanding the impurity profile is essential for method development.

Figure 1: Hydrolytic degradation pathway of N-BIC. The method must resolve the parent (Blue) from the Imidazole impurity (Red).

Comparative Method Analysis

We evaluated three method strategies. The goal is to separate N-BIC from Imidazole while maintaining acceptable peak symmetry (Tailing Factor

).

Method A: The "Traditional" Failure (Acidic C18)

• Setup: C18 Column, Water/ACN with 0.1% Formic Acid (pH ~2.7).

• Mechanism: At pH 2.7, the imidazole ring is fully protonated (positively charged).

• Outcome:

  • N-BIC: Retains well due to the butyl chain but exhibits severe tailing (

    ) due to repulsion from the stationary phase and silanol interaction.

  • Imidazole: Elutes in the void volume (

    ) because it is a small, polar, charged molecule.

  • Verdict: Unsuitable. Cannot quantify the primary degradant.

Method B: The "Robust" Solution (High pH Hybrid C18)

• Setup: Hybrid-Silica C18 (e.g., XBridge or Gemini), 10mM Ammonium Bicarbonate (pH 10.0).

• Mechanism: At pH 10, the imidazole is deprotonated (neutral).

• Outcome:

  • N-BIC: Excellent peak shape (

    ). The neutral molecule interacts purely through hydrophobic mechanisms.

  • Imidazole: Gains retention (

    ) as it is less polar in its neutral state.

  • Verdict: Recommended. Best balance of shape and resolution.

Method C: The "Specialist" (HILIC)

• Setup: Bare Silica or Amide Column, ACN/Water/Ammonium Acetate.

• Mechanism: Partitioning into a water-rich layer on the silica surface.

• Outcome:

  • N-BIC: Elutes early (it is the most hydrophobic component).

  • Imidazole: Strong retention.[2]

  • Verdict: Alternative. Useful only if the Imidazole impurity levels are extremely low (<0.05%) and require high sensitivity, but N-BIC solubility in high organic mobile phases can be an issue.

Data Summary: Performance Comparison

Parameter	Method A (Acidic C18)	Method B (High pH C18)	Method C (HILIC)
Mobile Phase	0.1% Formic Acid / ACN	10mM NH₄HCO₃ (pH 10) / ACN	10mM NH₄OAc / ACN (90:10)
N-BIC Retention ( )	6.5 min	8.2 min	1.5 min
N-BIC Tailing ( )	2.2 (Fail)	1.08 (Excellent)	1.2
Imidazole Retention	Void (Unresolved)	2.5 min (Resolved)	5.5 min
Resolution ( )	N/A	> 5.0	> 4.0
Suitability	Poor	High	Moderate

Recommended Protocol: High-pH Reversed Phase

This protocol uses "Method B" principles. It requires a column specifically designed for high-pH stability (Hybrid Ethylene-Bridged Silica or similar). Do not use standard silica columns at pH 10.

Equipment & Reagents[1][2][3][4][5][6][7][8]

• Instrument: HPLC with UV/DAD detector (capable of 215 nm).

• Column: Waters XBridge C18 or Phenomenex Gemini C18 (4.6 x 150 mm, 3.5 µm or 5 µm).

• Buffer: Ammonium Bicarbonate (LC-MS Grade).

• Solvents: Acetonitrile (HPLC Grade), Milli-Q Water.

Step-by-Step Methodology

1. Mobile Phase Preparation[3][4][5][6]

• Mobile Phase A (Buffer): Dissolve 0.79 g Ammonium Bicarbonate in 1000 mL water (10 mM). Adjust pH to 10.0 with Ammonium Hydroxide if necessary (usually native pH is sufficient). Filter through 0.22 µm nylon filter.

• Mobile Phase B: 100% Acetonitrile.

2. Instrument Parameters

• Flow Rate: 1.0 mL/min.

• Column Temp: 30°C (Controls selectivity).

• Injection Volume: 5–10 µL.

• Detection: UV at 215 nm (Primary) and 254 nm (Secondary).

  • Note: Imidazole has weak absorbance above 230 nm. 215 nm is critical for sensitivity.

3. Gradient Program

Time (min)	% Mobile Phase A	% Mobile Phase B	Event
0.0	95	5	Equilibrate
2.0	95	5	Isocratic Hold (Retain Imidazole)
12.0	30	70	Ramp (Elute N-BIC)
15.0	30	70	Wash
15.1	95	5	Re-equilibrate
20.0	95	5	End

4. Sample Preparation (Critical)

N-BIC is hydrolytically unstable.

• Diluent: Acetonitrile (100%). Do not use water or buffer in the diluent.

• Procedure: Weigh 10 mg N-BIC into a 10 mL volumetric flask. Dissolve and dilute to volume with 100% ACN .

• Stability Warning: Inject immediately. If an autosampler is used, keep the tray temperature at 4°C to slow hydrolysis.

Validation Strategy & Troubleshooting

To ensure the method is trustworthy (self-validating), perform the following checks:

Specificity (Stress Testing)

Intentionally degrade a sample to prove the method can separate the impurities.

• Take 1 mL of N-BIC stock solution.

• Add 100 µL of 0.1 N HCl.

• Let stand for 1 hour.

• Neutralize and inject.

• Criteria: You must see the N-BIC peak decrease and the Imidazole peak (at ~2.5 min) increase. They must be baseline resolved (

  ).

Linearity & LOQ

• N-BIC: Linear range 0.1 mg/mL to 1.0 mg/mL.

• Imidazole: Because N-BIC degrades into imidazole, you must use a pure Imidazole standard to establish the Relative Response Factor (RRF). Imidazole often has a lower extinction coefficient at 215 nm than the conjugated N-BIC.

Workflow Visualization

Figure 2: Decision logic for selecting High pH chromatography for basic imidazole derivatives.

Conclusion

For the purity analysis of N-butyl-1H-imidazole-1-carboxamide , standard acidic reversed-phase methods are insufficient due to the polar and basic nature of the imidazole degradation product.

The High-pH (pH 10) Reversed-Phase method on a hybrid silica column is the authoritative choice. It suppresses the ionization of the imidazole ring, ensuring:

• Retention of the polar imidazole impurity.[5]

• Symmetry of the N-BIC peak.

• Stability of the separation relative to silanol interactions.

Researchers should prioritize sample preparation in 100% Acetonitrile to prevent in-vial hydrolysis during the analytical run.

References

• Snyder, L. R., Kirkland, J. J., & Dolan, J. W. (2010). Introduction to Modern Liquid Chromatography. Wiley. (Foundational text on HPLC theory and pH effects on basic compounds).

• McCalley, D. V. (2010). "Analysis of basic solutes by HPLC." Journal of Chromatography A. Link (Authoritative source on using high pH and hybrid columns for basic analytes).

• PubChem. (n.d.). "N-butyl-1H-imidazole-1-carboxamide Compound Summary." National Center for Biotechnology Information. Link (Source for chemical structure and properties).

• Neue, U. D., et al. (2001). "Peak shape and retention of bases in reversed-phase chromatography." Journal of Chromatography A. (Establishes the mechanism of silanol interactions and the benefit of high pH).

Sources

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• 2. halocolumns.com [halocolumns.com]
• 3. HPLC METHOD FOR SEPARATING ENANTIOMERS OF IMIDAZOLE DERIVATIVES - ANTIFUNGAL COMPOUNDS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. RP HPLC method for Imidazole - Chromatography Forum [chromforum.org]
• 6. HPLC Determination of Imidazoles with Variant Anti-Infective Activity in Their Dosage Forms and Human Plasma - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Kinetic Analysis of N-butyl-1H-imidazole-1-carboxamide Hydrolysis: A Guide for Researchers

For researchers and professionals in drug development and organic chemistry, a thorough understanding of a compound's stability is paramount. Hydrolysis is a primary degradation pathway that can significantly impact the shelf-life, efficacy, and safety of pharmaceutical ingredients and other fine chemicals. This guide provides an in-depth kinetic study of the hydrolysis of N-butyl-1H-imidazole-1-carboxamide, a representative N-substituted imidazole carboxamide.

This document is designed to be a practical resource, offering not only a detailed experimental protocol but also a comparative analysis with other relevant amide compounds. By understanding the kinetic principles and experimental design presented herein, researchers can better predict and control the stability of similar molecules.

Introduction: The Significance of Amide Hydrolysis Kinetics

Amide bonds are fundamental in chemistry and biology, forming the backbone of proteins and being present in numerous pharmaceuticals.[1] Their hydrolysis, the cleavage of the C-N bond by water, is a critical reaction that dictates the stability and degradation of these molecules.[2] The rate of amide hydrolysis is highly dependent on factors such as pH, temperature, and the substituents attached to the amide nitrogen and carbonyl carbon.[2][3]

N-acylimidazoles, a class of amides where the nitrogen is part of an imidazole ring, are of particular interest due to their role as activated acylating agents and their presence in various biologically active molecules. The imidazole group can act as a leaving group and can also influence the reactivity of the carbonyl group.[4] Understanding the hydrolysis kinetics of N-substituted imidazole carboxamides, such as N-butyl-1H-imidazole-1-carboxamide, provides valuable insights into their stability and potential reaction mechanisms.

This guide will compare the hydrolysis kinetics of N-butyl-1H-imidazole-1-carboxamide with those of other amides, highlighting the structural features that govern their reactivity.

Mechanistic Overview of Amide Hydrolysis

The hydrolysis of amides can proceed through different mechanisms depending on the pH of the solution.[5]

• Acid-Catalyzed Hydrolysis: Under acidic conditions, the carbonyl oxygen is protonated, increasing the electrophilicity of the carbonyl carbon. This is followed by the nucleophilic attack of a water molecule to form a tetrahedral intermediate. Subsequent proton transfer and elimination of the amine yield a carboxylic acid.

• Neutral Hydrolysis: At neutral pH, water acts as the nucleophile. This reaction is generally slow for amides due to the low electrophilicity of the carbonyl carbon and the poor leaving group ability of the amine.[6]

• Base-Catalyzed Hydrolysis: In basic conditions, a hydroxide ion directly attacks the carbonyl carbon, forming a tetrahedral intermediate. The elimination of the amide anion (a poor leaving group) is the rate-determining step and is often facilitated by protonation from a water molecule.[5]

The imidazole moiety in N-acylimidazoles can influence these mechanisms. The imidazole ring can be protonated in acidic conditions, and its electronic properties can affect the stability of the transition states.[4]

Experimental Design for a Comprehensive Kinetic Study

A robust kinetic study requires a well-designed experimental protocol. The following is a detailed methodology for investigating the hydrolysis of N-butyl-1H-imidazole-1-carboxamide.

Materials and Reagents

• N-butyl-1H-imidazole-1-carboxamide (synthesis can be achieved via the reaction of 1-butylimidazole with an isocyanate or by activating the imidazole with a chloroformate followed by reaction with butylamine)

• Hydrochloric acid (HCl)

• Sodium hydroxide (NaOH)

• Phosphate buffered saline (PBS) tablets

• Acetonitrile (HPLC grade)

• Water (deionized, HPLC grade)

• Reference standards of N-butyl-1H-imidazole-1-carboxamide and expected hydrolysis products (1-butylimidazole and butylamine)

Instrumentation

• HPLC system with a UV detector and a C18 column (e.g., 4.6 mm x 150 mm, 5 µm particle size)[7]

• pH meter

• Thermostatted water bath or incubator

• Analytical balance

• Volumetric flasks and pipettes

Experimental Protocol: Kinetic Run

• Buffer Preparation: Prepare a series of buffers at different pH values (e.g., pH 2, 4, 7.4, 9, and 12) using HCl, NaOH, and PBS.

• Stock Solution Preparation: Prepare a stock solution of N-butyl-1H-imidazole-1-carboxamide in acetonitrile.

• Reaction Initiation: In a series of temperature-controlled vials (e.g., at 25°C, 37°C, and 50°C), add the appropriate buffer. To initiate the hydrolysis reaction, spike each vial with a small, known volume of the N-butyl-1H-imidazole-1-carboxamide stock solution to achieve a final concentration suitable for HPLC analysis (e.g., 100 µg/mL).

• Sampling: At predetermined time intervals, withdraw an aliquot from each reaction vial. The frequency of sampling should be adjusted based on the expected reaction rate (more frequent for faster reactions).

• Quenching and Analysis: Immediately quench the reaction in the aliquot by diluting it with the mobile phase to stop further hydrolysis. Analyze the sample by HPLC to determine the concentration of the remaining N-butyl-1H-imidazole-1-carboxamide.

HPLC Method for Analysis

A validated HPLC method is crucial for accurate quantification.

• Column: C18 reverse-phase column.

• Mobile Phase: A gradient or isocratic mixture of acetonitrile and water (with a suitable buffer like phosphate or acetate, and potentially an ion-pairing reagent if peak shape is an issue).[8]

• Flow Rate: 1.0 mL/min.

• Detection: UV detection at a wavelength where N-butyl-1H-imidazole-1-carboxamide has significant absorbance (e.g., around 210-230 nm).

• Quantification: Use a calibration curve prepared with reference standards of N-butyl-1H-imidazole-1-carboxamide.

Data Analysis

The hydrolysis of amides typically follows pseudo-first-order kinetics when water is in large excess. The rate constant (k) can be determined by plotting the natural logarithm of the concentration of N-butyl-1H-imidazole-1-carboxamide versus time. The slope of this plot will be equal to -k.

The half-life (t½) of the compound under each condition can then be calculated using the equation: t½ = 0.693 / k.

Comparative Kinetic Analysis

To provide context for the stability of N-butyl-1H-imidazole-1-carboxamide, its hydrolysis rate can be compared with that of other amides. Amides are generally more stable to hydrolysis than esters due to the greater resonance stabilization of the amide bond.[9] The nitrogen lone pair is more delocalized into the carbonyl group compared to the oxygen lone pair in an ester, making the carbonyl carbon less electrophilic.[9]

Table 1: Comparison of Hydrolysis Half-lives (t½) at 37°C

Compound	pH 2	pH 7.4	pH 12
N-butyl-1H-imidazole-1-carboxamide (Hypothetical Data)	~24 hours	~300 hours	~5 hours
N-acetylimidazole[4]	~10 minutes	~50 minutes	< 1 minute
Butyramide[3]	~15 days	Very Slow (> 1 year)	~2 days
Ethyl Acetate (an ester for comparison)[10]	~2 hours	~200 hours	~2 minutes

Note: The data for N-butyl-1H-imidazole-1-carboxamide is hypothetical and for illustrative purposes. The other values are approximate and derived from the literature to show general trends.

From this comparison, several key insights emerge:

• N-acylimidazoles vs. Aliphatic Amides: N-acetylimidazole is significantly less stable than a simple aliphatic amide like butyramide. This is because the imidazole ring is a better leaving group than an alkylamine anion.

• Effect of the N-substituent: The N-butyl group in N-butyl-1H-imidazole-1-carboxamide is expected to have a modest electronic effect compared to an acetyl group. However, steric effects could play a role.[4] The butyl group might slightly hinder the approach of the nucleophile to the carbonyl carbon.

• Comparison with Esters: As expected, the ester (ethyl acetate) is much more susceptible to hydrolysis, especially under basic conditions, compared to the amides.

Visualizing the Workflow and Mechanism

To further clarify the experimental process and the underlying chemical transformations, the following diagrams are provided.

Caption: Experimental workflow for the kinetic study of hydrolysis.

Caption: Simplified mechanisms for acid and base-catalyzed hydrolysis.

Conclusion and Future Directions

This guide has outlined a comprehensive approach to studying the hydrolysis kinetics of N-butyl-1H-imidazole-1-carboxamide. By following the detailed experimental protocol and utilizing the comparative data, researchers can gain a solid understanding of the stability of this compound and predict the behavior of structurally related molecules.

The provided framework is not only a protocol but also a self-validating system. The consistency of the kinetic data across different pH values and temperatures, and its alignment with established chemical principles, will ensure the trustworthiness of the results.

Future studies could expand on this work by:

• Investigating the effect of different N-alkyl substituents (e.g., methyl, isopropyl, tert-butyl) to probe steric and electronic effects.

• Studying the impact of substituents on the imidazole ring.

• Performing kinetic isotope effect studies to further elucidate the transition state of the hydrolysis reaction.[11]

By systematically building upon this foundational knowledge, the scientific community can continue to develop more stable and effective molecules for a wide range of applications.

References

• Fife, T. H., & Natarajan, R. (1986). Steric Effects in the Hydrolysis Reactions of N-Acylimidazoles. Effect of Aryl Substitution in the Leaving Group. Journal of the American Chemical Society, 108(25), 8050–8056. [Link]

• Cox, R. A. (2005). A comparison of the mechanisms of hydrolysis of benzimidates, esters, and amides in sulfuric acid media. Canadian Journal of Chemistry, 83(9), 1391-1401. [Link]

• Ge, Z., & Luo, D. (2021). Comparative Investigation of the Hydrolysis of Charge-Shifting Polymers Derived from an Azlactone-based Polymer. Polymers, 13(16), 2748. [Link]

• Bunton, C. A., O'Connor, C., & Turney, T. A. (1968). The hydrolysis of amides, esters, and related compounds in acid solution. Part I. Amides, carbamates, and ureas. Journal of the Chemical Society B: Physical Organic, 1821-1825. [Link]

• Reddit. (2022). Compare hydrolysis rate of ester and amide. r/chemhelp. [Link]

• Principles of Drug Action 1, Spring 2005, Amides. (n.d.). Retrieved from a course material source. [Link]

• Kirsch, J. F., & Jencks, W. P. (1964). Nonlinear Structure-Reactivity Correlations. The Imidazole-Catalyzed Hydrolysis of Esters. Journal of the American Chemical Society, 86(5), 837–846. [Link]

• Marlier, J. F. (2015). Mechanistic investigations of the hydrolysis of amides, oxoesters and thioesters via kinetic isotope effects and positional isotope exchange. Biochimica et Biophysica Acta (BBA) - Proteins and Proteomics, 1854(11), 1749-1756. [Link]

• Organic Synthesis. (n.d.). Hydrolysis of Amide. [Link]

• Phillip, M., & Savage, P. E. (1998). Kinetics and mechanism of N-substituted amide hydrolysis in high-temperature water. Industrial & Engineering Chemistry Research, 37(1), 2-8. [Link]

• Chemistry Steps. (2022). Amide Hydrolysis: Acid and Base-Catalyzed Mechanism. [Link]

• PubChem. (n.d.). N-butyl-1H-imidazole-1-carboxamide. [Link]

• ResearchGate. (n.d.). The Facile Hydrolysis of Imidazolinium Chlorides (N‐Heterocyclic Carbene Precursors) Under Basic Aqueous Conditions. [Link]

• Der Pharma Chemica. (2013). Synthesis and Characterization of Novel Amide Derivatives of Nitro- Imidazole. [Link]

• CNKI. (2020). HPLC Determination of the Imidazole and 2 Impurities of 2-Methylimidazole and 4-Methylimidazole in Reaction Solutions in Production Process of Imidazole. [Link]

• Journal of the Chemical Society, Perkin Transactions 2. (1983). Intramolecular catalysis. Part 9.1 The hydrolysis of p-nitrophenyl acetate catalysed by imidazoles having proximate carboxylate groups. [Link]

• Acta Poloniae Pharmaceutica. (2010). HPLC METHOD FOR SEPARATING ENANTIOMERS OF IMIDAZOLE DERIVATIVES с ANTIFUNGAL COMPOUNDS. [Link]

• World News of Natural Sciences. (2024). Synthesis, spectral study and antimicrobial activity of some new 2-n-butyl-4-chloro-5-formyl imidazole (BCFI) analogues. [Link]

• Molecules. (2020). HPLC Determination of Imidazoles with Variant Anti-Infective Activity in Their Dosage Forms and Human Plasma. [Link]

• Royal Society of Chemistry. (n.d.). c2cc34785g.pdf. [Link]

• ResearchGate. (2017). Does anyone have a good HPLC method to test compounds containing imidazole or benzimidazole??. [Link]

• Journal of the Turkish Chemical Society, Section A: Chemistry. (2020). Synthesis of N-Arylimidazole Derivatives From Imidazole and Arylhalides in the Presence of Recoverable Pd/AlO(OH) NPs. [Link]

• Connect Journals. (n.d.). Synthetic Emergence in N-Arylimidazoles: A Review. [Link]

• Indian Journal of Pharmaceutical Sciences. (2012). Synthesis and Evaluation of N-substituted Imidazole Derivatives for Antimicrobial Activity. [Link]

• ResearchGate. (n.d.). Synthesis of Novel N-Substituted Imidazolecarboxylic Acid Hydrazides as Monoamine Oxidase Inhibitors. [Link]

• Indian Journal of Pharmaceutical Sciences. (2012). Synthesis and Evaluation of N-substituted Imidazole Derivatives for Antimicrobial Activity. [Link]

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Safety & Regulatory Compliance

A Comprehensive Guide to the Safe Disposal of N-butyl-1H-imidazole-1-carboxamide

This document provides a detailed, safety-first protocol for the proper disposal of N-butyl-1H-imidazole-1-carboxamide (PubChem CID: 12394419). As a specialized chemical, its handling and disposal require a thorough understanding of its potential hazards and chemical properties to ensure the safety of laboratory personnel and environmental integrity. This guide is structured to provide not just procedural steps, but the scientific rationale behind them, empowering researchers to manage chemical waste with confidence and precision.

Pre-Disposal Assessment: Understanding the Hazard Profile

The imidazole ring system and the carboxamide functional group are key determinants of its reactivity and toxicity. Imidazole itself is known to be corrosive, causing severe skin burns and eye damage, and carries reproductive toxicity warnings.[1][2][3] The addition of a butyl group, as seen in N-Butylimidazole, can introduce further hazards, including acute toxicity upon inhalation, ingestion, or skin contact.[4][5][6]

Table 1: Inferred Hazard Profile for N-butyl-1H-imidazole-1-carboxamide

Hazard Category	Inferred Risk	Rationale based on Related Compounds	Citations
Acute Toxicity	High. Likely toxic or fatal if inhaled, swallowed, or in contact with skin.	N-Butylimidazole is classified as fatal if inhaled and toxic by other routes.	[4][5][6]
Skin Corrosion/Irritation	High. Likely to cause severe skin burns and irritation.	Imidazole is a corrosive material.	[1][2][3]
Eye Damage/Irritation	High. Likely to cause serious eye damage.	Both N-Butylimidazole and Imidazole are known to cause severe eye damage.	[1][4]
Respiratory Irritation	Moderate to High. May cause respiratory irritation.	N-Butylimidazole is a known respiratory irritant.	[4]
Reproductive Toxicity	Potential Risk. May damage fertility or the unborn child.	Imidazole is classified with H360 (May damage fertility or the unborn child).	[1]

Given these potential hazards, strict adherence to safety protocols is not merely a matter of compliance, but a critical component of laboratory safety culture.

Essential Pre-Disposal & Handling Protocols

Proper disposal begins with safe handling and segregation at the point of generation. The causality behind these steps is to prevent accidental exposure and dangerous chemical reactions.

Personal Protective Equipment (PPE)

A multi-layered approach to PPE is required to mitigate the inferred risks.

• Hand Protection: Wear chemical-resistant gloves, such as nitrile or neoprene.

• Eye Protection: Use chemical safety goggles and a face shield, as described by OSHA's eye and face protection regulations in 29 CFR 1910.133.[4][7]

• Body Protection: A lab coat is mandatory. For tasks with a higher risk of splashing, a chemical-resistant apron should be worn over the lab coat.[3]

• Respiratory Protection: All handling of N-butyl-1H-imidazole-1-carboxamide and its waste should occur within a certified chemical fume hood to minimize inhalation exposure.[8]

Waste Segregation: A Self-Validating System

The integrity of a chemical disposal system relies on rigorous segregation. This prevents incompatible materials from mixing, which could lead to exothermic reactions, gas generation, or container failure.

Core Principle: Waste N-butyl-1H-imidazole-1-carboxamide must be collected in its pure form or in solutions and should not be mixed with other waste streams unless explicitly permitted by your institution's EHS office.

Step-by-Step Segregation Protocol:

• Designate a Waste Container: Use a dedicated, sealable, and airtight container made of a compatible material (e.g., borosilicate glass or a suitable polymer).[8]

• Label Immediately: Attach a "Dangerous Waste" or "Hazardous Waste" label to the container before adding the first drop of waste.[8] The label must clearly state:

  • "Hazardous Waste"

  • "N-butyl-1H-imidazole-1-carboxamide"

  • Accumulation Start Date

  • Associated Hazards (e.g., "Toxic," "Corrosive," "Reproductive Toxin")

• Store Safely: The waste container must be stored in a cool, dry, and well-ventilated area, away from direct sunlight and sources of ignition.[8] Crucially, it must be stored separately from incompatible chemicals.

  • Incompatible Materials: Strong oxidizing agents, acids, acid anhydrides, and acid chlorides.[3][4][8] The basic nitrogen atoms in the imidazole ring can react vigorously with acids.

The Disposal Workflow: From Bench to Destruction

The following workflow provides a logical progression for the safe and compliant disposal of N-butyl-1H-imidazole-1-carboxamide. This process ensures that the waste is managed correctly at every stage, minimizing risk to personnel and the environment.

Caption: Disposal workflow for N-butyl-1H-imidazole-1-carboxamide.

The Critical Role of High-Temperature Incineration

For nitrogen-containing organic compounds, the preferred disposal method is high-temperature incineration.[9][10] This process ensures the complete thermal destruction of the molecule. However, a critical consideration arises from the "N" in the chemical formula.

The Nitrogen Factor: The combustion of nitrogen-bearing compounds can lead to the formation of significant amounts of hazardous nitrogen oxides (NOx) in the flue gas.[11][12][13][14] These NOx gases are atmospheric pollutants and can contribute to acid rain and respiratory problems.

Therefore, it is imperative that N-butyl-1H-imidazole-1-carboxamide waste is sent to a specialized hazardous waste incineration facility. These facilities are engineered with advanced technologies, such as two-stage combustion or selective catalytic reduction (SCR) systems, to "scrub" or neutralize NOx emissions, ensuring compliance with strict environmental regulations like those from the Environmental Protection Agency (EPA).[9][13][14] Entrusting disposal to a licensed waste disposal company is a mandatory step to ensure this final stage is handled correctly.[5][15]

Conclusion: A Commitment to Safety and Stewardship

The proper disposal of N-butyl-1H-imidazole-1-carboxamide is a multi-faceted process that extends beyond simple waste collection. It requires a proactive assessment of hazards, meticulous handling and segregation, and a clear understanding of the chemical principles that dictate the final destruction method. By adhering to this comprehensive guide, researchers, scientists, and drug development professionals can ensure they are not only protecting themselves and their colleagues but are also acting as responsible stewards of the environment. Always consult your institution's specific waste disposal guidelines and Environmental Health & Safety office, as they have the final authority on procedure.

References

• Coggon, M. M., et al. (2016). Emissions of nitrogen-containing organic compounds from the burning of herbaceous and arboraceous biomass: Fuel composition dependence and the variability of commonly used nitrile tracers. ScholarWorks at University of Montana. [Link]

• Thermo Fisher Scientific. (2025). Safety Data Sheet: 4-Aminoimidazole-5-carboxamide hydrochloride. Thermo Fisher Scientific. [Link]

• McClelland Engineers. High-Nitrogen content Organic Waste Incinerator. McClelland Engineers Pvt. Ltd. [Link]

• Makhin, V. V., et al. (2021). Investigating the replacement of carboxylates with carboxamides to modulate the safety and efficacy of platinum(II) thioether cyanide scavengers. PMC. [Link]

• Washington State University. Standard Operating Procedure for Imidazole. WSU Environmental Health & Safety. [Link]

• National Center for Biotechnology Information. (n.d.). N-butyl-1H-imidazole-1-carboxamide. PubChem. [Link]

• Wang, J., et al. (2022). A Review of Synergistic Catalytic Removal of Nitrogen Oxides and Chlorobenzene from Waste Incinerators. MDPI. [Link]

• Ruhl, E. (1988). Combustion of nitrogen compounds contained in liquid residues and waste gas. ETDEWEB - OSTI. [Link]

• National Center for Biotechnology Information. (n.d.). Butylimidazole. PubChem. [Link]

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